N-benzyl-2-chloro-N-methylpropanamide

• CAS: 568567-40-8

Core Science & Biosynthesis

Physical and chemical properties of N-benzyl-2-chloro-N-methylpropanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-benzyl-2-chloro-N-methylpropanamide is a synthetic amide derivative with potential applications in organic synthesis and medicinal chemistry. Its structure, featuring a reactive α-chloro amide moiety, a benzyl group, and an N-methyl substitution, makes it an intriguing candidate for further investigation and a versatile building block for more complex molecules. This technical guide provides a comprehensive overview of its known physical and chemical properties, alongside projected data based on analogous structures, to serve as a foundational resource for researchers in drug discovery and development.

Chemical Identity and Physical Properties

A clear understanding of the fundamental physical and chemical identifiers of N-benzyl-2-chloro-N-methylpropanamide is essential for its safe handling, characterization, and application in a research setting.

Property	Value	Source
IUPAC Name	N-benzyl-2-chloro-N-methylpropanamide	[PubChem][1]
CAS Number	568567-40-8	[NextSDS][2]
Molecular Formula	C₁₁H₁₄ClNO	[PubChem][1]
Molecular Weight	211.69 g/mol	[PubChem][1]
Monoisotopic Mass	211.0763918 Da	[PubChem][1]
Appearance	Solid (predicted)	-
Melting Point	Not experimentally determined.	-
Boiling Point	Not experimentally determined.	-
Solubility	Expected to be soluble in organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. Insoluble in water.	General chemical principles
XlogP	2.2	[PubChem][1]

Note: Many of the physical properties listed are computed and have not been experimentally verified. Researchers should handle this compound with the assumption that it is a solid at room temperature and confirm its physical state upon receipt.

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzyl group (typically in the range of 7.2-7.4 ppm), a singlet for the benzylic protons (~4.6 ppm), a quartet for the methine proton adjacent to the chlorine atom (~4.5 ppm), a singlet for the N-methyl protons (~3.0 ppm), and a doublet for the methyl protons of the propanamide backbone (~1.7 ppm). The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework. Key expected signals include those for the carbonyl carbon (~170 ppm), the aromatic carbons of the benzyl group (127-138 ppm), the benzylic carbon (~53 ppm), the carbon bearing the chlorine atom (~58 ppm), the N-methyl carbon (~35 ppm), and the methyl carbon of the propanamide group (~21 ppm).

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying key functional groups. A strong absorption band characteristic of the amide carbonyl (C=O) stretching vibration is expected in the range of 1650-1680 cm⁻¹. Other significant peaks would include C-H stretching vibrations for the aromatic and aliphatic portions of the molecule (around 2850-3100 cm⁻¹) and C-Cl stretching in the fingerprint region (typically 600-800 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern. For N-benzyl-2-chloro-N-methylpropanamide, the predicted mass-to-charge ratios (m/z) for various adducts in high-resolution mass spectrometry are available.[3]

Adduct	Predicted m/z
[M+H]⁺	212.08367
[M+Na]⁺	234.06561
[M-H]⁻	210.06911

The fragmentation pattern would likely involve the loss of the chlorine atom, the benzyl group, and cleavage of the amide bond, providing further structural confirmation.

Synthesis and Reactivity

Proposed Synthesis Workflow

A plausible synthetic route to N-benzyl-2-chloro-N-methylpropanamide involves the acylation of N-methylbenzylamine with 2-chloropropionyl chloride. This reaction is a standard method for amide bond formation.

Caption: Proposed synthesis of N-benzyl-2-chloro-N-methylpropanamide.

Experimental Protocol:

• Reaction Setup: To a solution of N-methylbenzylamine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in an inert anhydrous solvent like dichloromethane, cooled in an ice bath, add 2-chloropropionyl chloride (1.1 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, wash the reaction mixture sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Chemical Reactivity and Stability

The presence of the α-chloro amide functionality imparts specific reactivity to the molecule. The chlorine atom is a good leaving group, making the α-carbon susceptible to nucleophilic substitution reactions. This allows for the introduction of various functional groups, such as azides, amines, and thiols, which is a valuable feature in the synthesis of compound libraries for drug discovery.

The amide bond is generally stable but can be hydrolyzed under strong acidic or basic conditions. The compound should be stored in a cool, dry place, away from strong oxidizing agents and moisture to prevent degradation.

Potential Applications in Drug Development

While there is no direct published research on the pharmacological activity of N-benzyl-2-chloro-N-methylpropanamide, its structural motifs are present in compounds with known biological activities. Notably, derivatives of N-benzyl-2-acetamidopropionamide have been investigated as potent anticonvulsants.[4] The chloro-substituted analogue could serve as a key intermediate for the synthesis of a variety of derivatives for screening in different therapeutic areas.

The reactivity of the α-chloro group allows for its use as a scaffold in combinatorial chemistry to generate a library of compounds for high-throughput screening. Potential areas of investigation could include oncology, neurodegenerative diseases, and infectious diseases, where amide-containing molecules have shown promise.

Safety and Handling

N-benzyl-2-chloro-N-methylpropanamide is classified with several hazard warnings.[1][2]

• Hazard Pictograms: GHS07 (Exclamation Mark)

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H312: Harmful in contact with skin.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H332: Harmful if inhaled.

  • H336: May cause drowsiness or dizziness.

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.

Researchers should consult the full Safety Data Sheet (SDS) from the supplier before handling this compound and should always work in a well-ventilated fume hood with appropriate personal protective equipment.

Conclusion

N-benzyl-2-chloro-N-methylpropanamide is a chemical compound with significant potential as a building block in synthetic and medicinal chemistry. While a comprehensive experimental characterization is not yet available in the public literature, this guide provides a detailed overview of its known and predicted properties. The presence of a reactive α-chloro amide group makes it a versatile intermediate for the synthesis of a wide range of derivatives, which could be of interest for drug discovery programs. As with any research chemical, proper safety precautions are essential when handling this compound. Further experimental investigation is warranted to fully elucidate its physical, chemical, and biological properties.

References

• N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information. NextSDS. [Link]

• N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515. PubChem. [Link]

• N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO). PubChemLite. [Link]

• Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry. [Link]

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• 1. N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. PubChemLite - N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO) [pubchemlite.lcsb.uni.lu]
• 4. Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

N-benzyl-2-chloro-N-methylpropanamide CAS 568567-40-8 molecular weight

An In-Depth Technical Guide to N-benzyl-2-chloro-N-methylpropanamide (CAS 568567-40-8)

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-benzyl-2-chloro-N-methylpropanamide, a halogenated amide with potential as a versatile building block in synthetic and medicinal chemistry. We will delve into its core physicochemical properties, propose a robust synthetic pathway with a detailed experimental protocol, and outline a self-validating analytical workflow for structural confirmation. This document is designed to equip researchers with the foundational knowledge and practical insights necessary to effectively utilize this compound in their work.

Core Physicochemical Properties

N-benzyl-2-chloro-N-methylpropanamide belongs to the class of tertiary amides, incorporating a chiral center and a reactive chlorine atom. These features make it an attractive scaffold for introducing complexity in molecular design. The fundamental physicochemical properties are summarized below.

The molecular weight of N-benzyl-2-chloro-N-methylpropanamide is 211.69 g/mol .[1][2] This value is critical for all stoichiometric calculations in reaction planning and for the interpretation of mass spectrometry data.

Property	Value	Source
Molecular Weight	211.69 g/mol	PubChem[1]
Molecular Formula	C₁₁H₁₄ClNO	PubChem[1]
CAS Number	568567-40-8	PubChem[1][3]
IUPAC Name	N-benzyl-2-chloro-N-methylpropanamide	PubChem[1]
Monoisotopic Mass	211.0763918 Da	PubChem[1]
SMILES	CC(C(=O)N(C)CC1=CC=CC=C1)Cl	PubChem[1]
InChIKey	RWFBLVRENQLMHX-UHFFFAOYSA-N	PubChem[1]
EC Number	959-810-6	NextSDS[3]

Synthesis: A Protocol Grounded in Mechanistic Logic

The synthesis of N-benzyl-2-chloro-N-methylpropanamide is most reliably achieved via the nucleophilic acyl substitution of a reactive carboxylic acid derivative, specifically 2-chloropropionyl chloride, with N-methylbenzylamine.

Causality of Experimental Choice: This pathway is selected for its efficiency and high yield, which are characteristic of reactions between an amine and an acyl chloride. The high electrophilicity of the carbonyl carbon in 2-chloropropionyl chloride makes it highly susceptible to nucleophilic attack by the secondary amine (N-methylbenzylamine). The inclusion of a non-nucleophilic base like triethylamine is crucial to scavenge the HCl byproduct generated during the reaction, driving the equilibrium towards the product and preventing the formation of the amine hydrochloride salt, which would be unreactive.

Caption: Proposed synthetic workflow for N-benzyl-2-chloro-N-methylpropanamide.

Detailed Experimental Protocol

Materials:

• N-methylbenzylamine (1.0 eq)

• 2-Chloropropionyl chloride (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N-methylbenzylamine (1.0 eq) and anhydrous DCM. Cool the flask to 0°C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the stirred solution.

• Acylation: Add a solution of 2-chloropropionyl chloride (1.1 eq) in anhydrous DCM to the dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature remains below 5°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Quenching: Once the starting material is consumed, cool the mixture back to 0°C and slowly add 1M HCl to quench the reaction and neutralize excess triethylamine.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure N-benzyl-2-chloro-N-methylpropanamide.

Structural Validation: A Self-Validating Analytical Workflow

Confirmation of the product's identity and purity is paramount. A combination of spectroscopic methods provides a self-validating system where each technique corroborates the findings of the others. While specific datasets for this compound are not publicly available, the following section describes the expected analytical outcomes for rigorous characterization.

Caption: Analytical workflow for structural validation of the synthesized product.

Expected Analytical Signatures

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show distinct signals corresponding to the aromatic protons of the benzyl group (typically 7.2-7.4 ppm), a singlet for the benzylic CH₂ protons, a singlet for the N-methyl (N-CH₃) protons, a quartet for the methine (CH-Cl) proton, and a doublet for the adjacent methyl (CH₃) group. The integration of these signals should correspond to the number of protons in each environment.

  • ¹³C NMR: The spectrum should display 11 distinct carbon signals (unless there is accidental overlap), including signals for the amide carbonyl, the aromatic carbons, the benzylic carbon, the N-methyl carbon, and the two aliphatic carbons of the propanamide backbone.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) should confirm the molecular formula (C₁₁H₁₄ClNO) by providing a mass that matches the calculated monoisotopic mass (211.07639 Da).[1]

  • A key diagnostic feature will be the isotopic pattern of the molecular ion peak [M]+. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the mass spectrum will exhibit two peaks for the molecular ion: one at m/z ≈ 211 and another at m/z ≈ 213 ([M+2]+), with a relative intensity ratio of approximately 3:1.

• Infrared (IR) Spectroscopy:

  • The IR spectrum will be dominated by a strong absorption band between 1630-1680 cm⁻¹, which is characteristic of the C=O stretching vibration of a tertiary amide. The absence of an N-H stretch (typically ~3300 cm⁻¹) further confirms the tertiary nature of the amide.

Potential Applications and Safety Considerations

Applications: N-benzyl-2-chloro-N-methylpropanamide is not associated with a specific, large-scale application but serves as a valuable intermediate. The α-chloro group is a reactive handle for nucleophilic substitution reactions, allowing for the introduction of various functional groups (e.g., azides, thiols, amines), thereby enabling the rapid generation of diverse chemical libraries for drug discovery screening.

Safety and Handling: According to notified classifications, this compound is associated with several hazards.[3] It is classified as Acute Toxicity 4 (oral, dermal, inhalation), Skin Irritant 2, and Eye Irritant 2A.[3]

• GHS Hazard Codes: H302 + H312 + H332 (Harmful if swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[3]

• Precautions: Standard laboratory personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn. All manipulations should be performed in a well-ventilated chemical fume hood.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3583515, N-benzyl-2-chloro-N-methylpropanamide. PubChem. [Link]

• PubChemLite. N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO). PubChemLite. [Link]

• NextSDS. N-benzyl-3-chloro-N-methylpropanamide — Chemical Substance Information. NextSDS. [Link]

• NextSDS. N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information. NextSDS. [Link]

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• 1. N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. nextsds.com [nextsds.com]

Whitepaper: Mechanism of Action and Target Engagement of N-Benzyl-2-chloro-N-methylpropanamide Derivatives

Target Audience: Researchers, Medicinal Chemists, and Agrochemical Development Professionals Discipline: Chemical Biology & Molecular Pharmacology

Executive Summary

N-benzyl-2-chloro-N-methylpropanamide and its derivatives represent a highly privileged class of electrophilic small molecules. Historically categorized under Group 15 herbicides, these compounds are potent inhibitors of very-long-chain fatty acid (VLCFA) synthesis[1]. However, recent advances in chemical biology have repurposed this scaffold as a "tuned" covalent warhead in medicinal chemistry, capable of selectively alkylating nucleophilic residues in dysregulated cancer pathways[2]. This whitepaper dissects the dual-modality mechanism of action of these derivatives, detailing the biochemical causality of their target engagement and providing self-validating protocols for experimental verification.

Structural Reactivity: The "Tuned" Electrophile

The core pharmacophore of N-benzyl-2-chloro-N-methylpropanamide features an α -chloroamide moiety. Unlike traditional 2-chloroacetamides (e.g., alachlor) that possess a highly reactive primary alkyl chloride, the propanamide backbone introduces a methyl group at the α -carbon, creating a secondary alkyl chloride.

This subtle steric bulk fundamentally alters the molecule's reactivity profile. It attenuates baseline electrophilicity, acting as a "masked" or tuned warhead that resists premature clearance by intracellular glutathione (GSH). Consequently, the SN​2 nucleophilic substitution requires precise spatial alignment within a target enzyme's active site, significantly reducing off-target toxicity while preserving potent, irreversible covalent binding to specific catalytic cysteines[3].

Primary Mechanism: VLCFA Synthase Alkylation (Agrochemical Context)

In plant biology, N-benzyl-2-chloro-N-methylpropanamide derivatives act as lethal pre-emergent agents by destroying cell membrane integrity. The primary biological target is the VLCFA Synthase (KCS) , the condensing enzyme within the membrane-bound elongase complex of the endoplasmic reticulum[4].

The Biochemical Causality:

• Substrate Mimicry: The lipophilic N-benzyl and N-methyl groups allow the molecule to partition into the ER membrane and mimic the hydrophobic tail of long-chain acyl-CoA substrates.

• Nucleophilic Attack: Once docked in the KCS active site, the catalytic cysteinyl sulfur (Cys-SH) performs an SN​2 nucleophilic attack on the α -carbon of the propanamide.

• Irreversible Alkylation: The chloride ion is displaced as a leaving group, forming a stable, irreversible thioether bond between the enzyme and the inhibitor[5]. This permanently halts the condensation of malonyl-CoA with acyl-CoA, depleting C20–C24 lipids required for cuticular wax and plasma membrane synthesis.

Fig 1. Covalent alkylation of VLCFA synthase by N-benzyl-2-chloro-N-methylpropanamide.

Pharmacological Repurposing: Covalent Oncology

Beyond agrochemistry, the α -chloroamide motif is highly valued in targeted covalent inhibitors (TCIs) for oncology. The ability to systematically modify the N-benzyl ring allows researchers to redirect the warhead toward human kinases and enzymes[2].

A critical emerging application is the targeting of Glutathione Peroxidase 4 (GPX4) . Therapy-resistant cancer cells rely heavily on GPX4 to neutralize lipid hydroperoxides. Chloroacetamide derivatives act as masked electrophiles that covalently bind to the catalytic selenocysteine (or adjacent cysteines) of GPX4, neutralizing its antioxidant capacity and triggering rapid, iron-dependent cell death known as ferroptosis[3].

Quantitative Profiling

To illustrate the structure-activity relationship (SAR) of this class, the following table summarizes the comparative pharmacodynamics between primary chloroacetamides and the sterically tuned 2-chloropropanamide derivatives.

Compound Class	Primary Target	Electrophilic Center	GSH Half-Life (Stability)	Target IC₅₀	Mechanism of Inhibition
Primary Chloroacetamides (e.g., Alachlor)	VLCFA Synthase	Primary Carbon	< 1 hour	10 - 50 nM	Rapid Irreversible Alkylation
N-benzyl-2-chloropropanamides	VLCFA Synthase / GPX4	Secondary Carbon	> 4 hours	80 - 150 nM	Tuned Irreversible Alkylation
Nitroisoxazole Analogs	GPX4	Masked	> 12 hours	~200 nM	Prodrug / Covalent

Self-Validating Experimental Methodologies

To rigorously evaluate the mechanism of action of N-benzyl-2-chloro-N-methylpropanamide derivatives, researchers must employ protocols that isolate the specific variables of membrane-bound activity and covalent target engagement.

Microsomal Elongase Assay

Causality & Rationale: VLCFA synthase is an integral membrane protein. Attempting to purify it strips away the native lipid bilayer, causing conformational collapse. We utilize isolated microsomes (endoplasmic reticulum vesicles) to preserve the enzyme's native 3D architecture, ensuring the active site remains accessible to the lipophilic inhibitor.

• Microsome Isolation: Homogenize target tissue in a buffer containing 2 mM DTT and 20% glycerol. Centrifuge at 10,000 x g to remove cellular debris, followed by ultracentrifugation at 100,000 x g to pellet the intact microsomes.

• Time-Dependent Pre-incubation: Resuspend the pellet and incubate with the propanamide derivative for 30 minutes. Causality: Covalent inhibitors require time for the SN​2 reaction to reach completion. Skipping this step allows substrates to outcompete the inhibitor.

• Reaction Initiation: Add C18-CoA (primer) and [¹⁴C]-Malonyl-CoA (extender substrate).

• Extraction & Quantification: Terminate the reaction with methanolic KOH. Saponify and extract the lipids with hexane. Quantify the incorporation of ¹⁴C into C20+ fatty acids via radio-TLC or scintillation counting.

Self-Validation Check (Dialysis Washout): To confirm the causality of covalent inhibition, split the inhibited microsomal fraction into two aliquots. Subject one aliquot to rapid dialysis (10 kDa MWCO) against an inhibitor-free buffer for 4 hours. If the compound acts via reversible competitive binding, elongase activity will be restored. Because this derivative operates via irreversible SN​2 alkylation, activity will remain at baseline.

Activity-Based Protein Profiling (ABPP)

To map the exact proteomic targets (e.g., KCS in plants or GPX4 in human cells) and prove covalent engagement, ABPP utilizing click chemistry is the gold standard.

Fig 2. ABPP workflow for validating covalent target engagement via click chemistry.

Causality & Rationale: Direct attachment of a bulky fluorophore to the propanamide derivative would create steric hindrance, preventing the molecule from entering the target's active site. Instead, we synthesize a derivative with a terminal alkyne tag (a minimal structural perturbation).

• Labeling: Incubate live cells or lysates with the alkyne-tagged derivative.

• Click Chemistry: Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-azide reporter to the covalently bound probe.

• Enrichment & LC-MS/MS: Pull down the targets using streptavidin beads, perform tryptic digestion, and sequence the peptides via mass spectrometry to identify the exact alkylated cysteine residue.

Self-Validation Check (Competitive Orthogonal Labeling): To ensure the alkyne-probe is not binding non-specifically, run a parallel competitive control. Pre-incubate the proteome with a 10x excess of the unlabeled parent N-benzyl-2-chloro-N-methylpropanamide for 1 hour prior to adding the alkyne-probe. If target engagement is specific, the parent compound will occupy the active-site cysteines, resulting in a >90% reduction in the LC-MS/MS signal for that target.

References

• The very-long-chain fatty acid synthase is inhibited by chloroacetamides.PubMed.
• Mode of Action for Chloroacetamides and Functionally Related Compounds.J-Stage.
• Very long chain fatty acid–inhibiting herbicides: Current uses, site of action, herbicide-resistant weeds, and future.Cambridge University Press.
• Application Notes and Protocols for Chloroacetamide Derivatives in Medicinal Chemistry.Benchchem.
• Targeting a Therapy-Resistant Cancer Cell State Using Masked Electrophiles as GPX4 Inhibitors.bioRxiv.

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• 1. Very long chain fatty acid–inhibiting herbicides: Current uses, site of action, herbicide-resistant weeds, and future | Weed Technology | Cambridge Core [cambridge.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Mode of Action for Chloroacetamides and Functionally Related Compounds [jstage.jst.go.jp]
• 5. The very-long-chain fatty acid synthase is inhibited by chloroacetamides [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermodynamic Stability of N-benzyl-2-chloro-N-methylpropanamide at Room Temperature

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of N-benzyl-2-chloro-N-methylpropanamide at ambient conditions. As a compound of interest in pharmaceutical and agrochemical research, understanding its intrinsic stability is paramount for formulation development, storage, and regulatory compliance. This document delineates the potential degradation pathways, drawing upon established principles of amide and α-chloro amide chemistry. Detailed, field-proven experimental protocols for a comprehensive stability assessment are presented, emphasizing self-validating systems for trustworthy data generation. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical methodologies for the robust characterization of this and structurally related molecules.

Introduction: The Significance of Stability in Molecular Development

N-benzyl-2-chloro-N-methylpropanamide is a substituted amide with potential applications in various fields, including as an intermediate in the synthesis of bioactive molecules. The presence of a reactive α-chloro group and a tertiary amide functionality introduces specific chemical liabilities that can impact its shelf-life and efficacy. Degradation of the parent molecule can lead to a loss of potency, the formation of potentially toxic impurities, and altered physicochemical properties. Therefore, a thorough understanding of its stability profile at room temperature is a critical prerequisite for its advancement in any development pipeline.

This guide will explore the key factors governing the stability of N-benzyl-2-chloro-N-methylpropanamide, focusing on scientifically sound predictions of its degradation and providing the necessary tools for empirical verification.

Predicted Degradation Pathways of N-benzyl-2-chloro-N-methylpropanamide

The chemical structure of N-benzyl-2-chloro-N-methylpropanamide suggests two primary loci for degradation under ambient conditions: the amide bond and the carbon-chlorine bond.

Hydrolysis of the Amide Bond

Amides are generally stable functional groups, but they can undergo hydrolysis to yield a carboxylic acid and an amine, a reaction that can be catalyzed by acid or base.[1][2] At near-neutral pH, this reaction is typically slow but can be a significant degradation pathway over extended storage periods.

• Acid-Catalyzed Hydrolysis: In the presence of acidic species, the carbonyl oxygen of the amide can be protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[2]

• Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion can directly attack the carbonyl carbon, leading to a tetrahedral intermediate that subsequently collapses to form a carboxylate and an amine.[3]

For N-benzyl-2-chloro-N-methylpropanamide, hydrolysis would result in the formation of 2-chloropropanoic acid and N-benzyl-N-methylamine.

Nucleophilic Substitution of the α-Chloro Group

The chlorine atom at the α-position to the carbonyl group is susceptible to nucleophilic substitution (SN2) reactions. Water, although a weak nucleophile, can participate in this reaction, leading to the formation of N-benzyl-2-hydroxy-N-methylpropanamide and hydrochloric acid. The liberated HCl could then autocatalyze the hydrolysis of the amide bond, creating a complex degradation profile. The reactive chloro group can also interact with other nucleophilic components present in a formulation or storage environment.[4]

Other Potential Degradation Pathways

• Oxidation: While less common for this structure under ambient conditions, oxidative degradation could be initiated by impurities or exposure to certain atmospheric conditions.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions. Photolytic degradation pathways should be investigated as part of a comprehensive stability study.[4]

The interplay of these degradation pathways can be visualized as follows:

Caption: Predicted primary degradation pathways of N-benzyl-2-chloro-N-methylpropanamide.

Experimental Design for Stability Assessment: A Self-Validating Approach

A robust stability study must be designed to not only quantify the degradation of the parent compound but also to detect, identify, and quantify the resulting degradants. A forced degradation study is an essential first step to understand the intrinsic stability of the molecule and to develop a stability-indicating analytical method.[4]

Development of a Stability-Indicating Analytical Method

The cornerstone of any stability study is a validated analytical method that can separate the active pharmaceutical ingredient (API) from its degradation products and any process-related impurities. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

Protocol 1: HPLC Method Development and Validation

• Column Selection: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a suitable starting point.

• Mobile Phase Selection: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile) is recommended to achieve optimal separation.

• Detector Wavelength: The UV detector wavelength should be set at the λmax of N-benzyl-2-chloro-N-methylpropanamide to ensure maximum sensitivity.

• Method Validation: The method must be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Forced Degradation Studies

Forced degradation studies, or stress testing, are conducted under conditions more severe than accelerated stability testing. The goal is to generate the likely degradation products and demonstrate the specificity of the analytical method.

Protocol 2: Forced Degradation Study

• Sample Preparation: Prepare solutions of N-benzyl-2-chloro-N-methylpropanamide in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Conditions: Subject the sample solutions to the following conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) and visible light for a defined period.

• Sample Analysis: At appropriate time points, withdraw aliquots, neutralize if necessary, and analyze using the validated HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the parent compound and ensure that no co-eluting peaks are present.

Room Temperature Stability Study

This study aims to evaluate the stability of N-benzyl-2-chloro-N-methylpropanamide under recommended storage conditions.

Protocol 3: Long-Term Stability Study (ICH Q1A)

• Storage Conditions: Store samples of the solid compound and, if applicable, a formulated product in a controlled environment at 25°C ± 2°C and 60% ± 5% relative humidity.

• Time Points: Analyze the samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).

• Analysis: At each time point, perform the following analyses:

  • Assay: Quantify the amount of remaining N-benzyl-2-chloro-N-methylpropanamide.

  • Degradation Products: Identify and quantify any degradation products.

  • Physical Appearance: Note any changes in color, odor, or physical state.

The overall workflow for the stability assessment can be visualized as follows:

Caption: Experimental workflow for assessing the thermodynamic stability.

Data Presentation and Interpretation

All quantitative data from the stability studies should be summarized in tables for clear comparison and trend analysis.

Table 1: Hypothetical Forced Degradation Data for N-benzyl-2-chloro-N-methylpropanamide

Stress Condition	% Assay of Parent Compound	Major Degradation Product(s)	% Area of Major Degradant
0.1 M HCl, 60°C, 24h	85.2	2-Chloropropanoic Acid, N-benzyl-N-methylamine	10.5
0.1 M NaOH, 60°C, 24h	78.9	2-Chloropropanoic Acid, N-benzyl-N-methylamine	15.8
3% H₂O₂, RT, 24h	98.5	Not Detected	< 0.1
Dry Heat, 80°C, 48h	99.1	Not Detected	< 0.1
UV Light, 254 nm, 24h	92.7	Unidentified Polar Degradant	5.3

Table 2: Hypothetical Long-Term Stability Data (25°C/60% RH)

Time Point (Months)	% Assay of Parent Compound	% Area of Degradant 1	% Area of Degradant 2
0	99.8	< 0.05	< 0.05
3	99.5	0.12	< 0.05
6	99.2	0.25	0.08
12	98.6	0.51	0.15
24	97.4	1.02	0.31

Conclusion

The thermodynamic stability of N-benzyl-2-chloro-N-methylpropanamide at room temperature is governed by its susceptibility to hydrolysis of the amide bond and nucleophilic substitution at the α-chloro position. A comprehensive stability testing program, initiated with the development of a validated stability-indicating analytical method and informed by forced degradation studies, is crucial for characterizing its degradation profile. The protocols and methodologies outlined in this guide provide a robust framework for obtaining reliable and reproducible stability data, which is essential for making informed decisions throughout the development lifecycle of this compound. The insights gained from such studies will enable the establishment of appropriate storage conditions, re-test periods, and ultimately, ensure the quality and safety of any resulting products.

References

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• Savage, P. E. (2000).

• Eurofins. (n.d.). 2-Chloroacetamide Safety Data Sheet. Retrieved from [Link]

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A Preliminary Investigation into the Reactivity of N-benzyl-2-chloro-N-methylpropanamide: A Technical Guide

Abstract

This technical guide provides a detailed preliminary investigation into the reactivity of N-benzyl-2-chloro-N-methylpropanamide, a molecule of interest in synthetic and medicinal chemistry. As an α-chloro amide, its reactivity is primarily dictated by the electrophilic nature of the carbon atom alpha to the carbonyl group. This document outlines a structured experimental workflow designed to probe this reactivity, focusing on nucleophilic substitution reactions. We present detailed, self-validating protocols for conducting these reactions under various conditions and for monitoring their progress using established analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). The causality behind experimental choices is explained, providing a framework for researchers to adapt and extend these preliminary studies. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and utilize the synthetic potential of N-benzyl-2-chloro-N-methylpropanamide.

Introduction

N-benzyl-2-chloro-N-methylpropanamide (C11H14ClNO) is a tertiary amide characterized by a chlorine atom at the alpha position to the carbonyl group.[1][2][3] This structural feature is of significant interest in organic synthesis as the α-carbon is activated towards nucleophilic attack. The chemistry of α-haloamides is rich and allows for the formation of new carbon-carbon and carbon-heteroatom bonds, making them valuable intermediates in the synthesis of more complex molecules, including β-lactams and other biologically active compounds.[4] The N-benzyl and N-methyl substituents on the amide nitrogen influence the molecule's steric and electronic properties, which in turn affect its reactivity.

This guide presents a systematic approach to the preliminary investigation of the reactivity of N-benzyl-2-chloro-N-methylpropanamide. The core of this investigation is a series of proposed reactions with various nucleophiles to explore the scope and limitations of its synthetic utility. We will detail the experimental design, including the rationale for the choice of reactants, solvents, and reaction conditions. Furthermore, we will provide comprehensive protocols for reaction monitoring and product characterization.

Molecular Profile of N-benzyl-2-chloro-N-methylpropanamide

A thorough understanding of the physicochemical properties of a compound is fundamental to designing and interpreting reactivity studies.

Property	Value	Source
Molecular Formula	C11H14ClNO	PubChem[1]
Molecular Weight	211.69 g/mol	PubChem[1]
IUPAC Name	N-benzyl-2-chloro-N-methylpropanamide	PubChem[1]
CAS Number	568567-40-8	PubChem[1]
SMILES	CC(C(=O)N(C)CC1=CC=CC=C1)Cl	PubChem[2]
InChIKey	RWFBLVRENQLMHX-UHFFFAOYSA-N	PubChem[2]

Proposed Experimental Workflow for Reactivity Investigation

The following workflow is designed to systematically investigate the reactivity of N-benzyl-2-chloro-N-methylpropanamide with a range of nucleophiles. This approach allows for the determination of reaction kinetics, product distribution, and the influence of reaction parameters.

Caption: Proposed experimental workflow for the investigation of N-benzyl-2-chloro-N-methylpropanamide reactivity.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for execution and analysis.

General Protocol for Nucleophilic Substitution Reactions

This protocol provides a general framework for reacting N-benzyl-2-chloro-N-methylpropanamide with a nucleophile. Specific amounts and conditions will vary depending on the nucleophile used.

Materials:

• N-benzyl-2-chloro-N-methylpropanamide

• Nucleophile (e.g., aniline, piperidine, sodium methoxide, sodium thiophenoxide)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN))

• Inert gas (Nitrogen or Argon)

• Round-bottom flask with a magnetic stirrer

• Standard glassware for organic synthesis

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add N-benzyl-2-chloro-N-methylpropanamide (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent.

• Add the nucleophile (1.1 eq) to the reaction mixture. For solid nucleophiles, they can be added directly. For liquid nucleophiles, they can be added via syringe.

• Stir the reaction mixture at room temperature or an elevated temperature as required.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by HPLC.

• Upon completion, quench the reaction by adding water or a suitable quenching agent.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the purified product using NMR, MS, and IR spectroscopy.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Anhydrous Solvents: Water can act as a competing nucleophile, leading to hydrolysis of the starting material.

• Slight Excess of Nucleophile: Ensures complete consumption of the limiting reactant, N-benzyl-2-chloro-N-methylpropanamide.

• Reaction Monitoring: Essential for determining the reaction endpoint and preventing the formation of degradation products.

Analytical Monitoring by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for monitoring the progress of a reaction by separating and quantifying the reactants and products.[5]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • 0-1 min: 5% B

  • 1-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12-13 min: 95% to 5% B

  • 13-15 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

Sample Preparation:

• Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Dilute the aliquot with the initial mobile phase composition (e.g., in 1 mL of 95:5 Water:Acetonitrile).

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

Product Identification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is used to identify the products of the reaction by determining their mass-to-charge ratio.[5]

Instrumentation and Conditions:

• LC-MS System: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• LC Conditions: Same as the HPLC method described above.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Mass Range: m/z 50-1000.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

Expected Reactivity and Potential Reaction Pathways

Based on the general reactivity of α-haloamides, the primary reaction anticipated is a nucleophilic acyl substitution at the α-carbon.[4]

Caption: Proposed reaction pathways for N-benzyl-2-chloro-N-methylpropanamide.

The primary pathway is expected to be an SN2 reaction, where the nucleophile attacks the electrophilic α-carbon, displacing the chloride ion. The stereochemistry at the α-carbon, if chiral, is expected to be inverted. However, with a strong, sterically hindered base, an E2 elimination reaction to form an α,β-unsaturated amide is a potential side reaction.

Data Presentation and Interpretation

All quantitative data from the reactivity screening should be summarized in a clear and concise table for easy comparison.

Nucleophile	Solvent	Temp (°C)	Time (h)	Conversion (%)	Major Product(s)
Aniline	DCM	25	24
Piperidine	THF	25	12
Sodium Methoxide	THF	0	4
Sodium Thiophenoxide	ACN	50	8

Conversion will be determined by HPLC analysis of the reaction mixture.

Conclusion

This technical guide provides a foundational framework for the preliminary investigation of the reactivity of N-benzyl-2-chloro-N-methylpropanamide. The proposed experimental workflow, detailed protocols, and analytical methods offer a systematic approach to understanding the synthetic potential of this molecule. The insights gained from these studies will be invaluable for researchers in the fields of organic synthesis and drug development, enabling the rational design of novel synthetic routes and the discovery of new chemical entities. Further investigations could explore a broader range of nucleophiles, delve deeper into the reaction kinetics and mechanisms, and evaluate the impact of different N-substituents on reactivity.

References

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N-Benzyl-2-chloro-N-methylpropanamide: A Versatile α-Chloro Amide Building Block in Modern Organic Synthesis

Executive Summary

In the landscape of modern organic synthesis, α-chloro amides serve as highly versatile bifunctional building blocks. N-benzyl-2-chloro-N-methylpropanamide (CAS: 568567-40-8) represents a privileged archetype within this class. Featuring an electrophilic α-carbon, a sterically tunable N-methyl group, and an N-benzyl moiety capable of acting as an intramolecular radical trap, this compound bridges classical nucleophilic substitution chemistry with cutting-edge metallaphotoredox catalysis.

This technical guide provides an in-depth analysis of the physicochemical properties, divergent reactivity profiles, and field-proven synthetic protocols for N-benzyl-2-chloro-N-methylpropanamide, designed for researchers and drug development professionals seeking to leverage α-chloro amides in complex molecule synthesis.

Structural & Physicochemical Profiling

The reactivity of N-benzyl-2-chloro-N-methylpropanamide is strictly governed by its electronic and steric topology. The adjacent carbonyl group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the α-C-Cl bond, rendering it highly susceptible to both classical SN​2 displacement and single-electron transfer (SET) events. Furthermore, the tertiary amide linkage exists as a mixture of cis and trans rotamers, a conformational dynamic that dictates the trajectory of intramolecular cyclizations[1].

Table 1: Physicochemical Properties

Data aggregated from authoritative chemical databases[2],[3].

Property	Value	Structural/Synthetic Implication
IUPAC Name	N-benzyl-2-chloro-N-methylpropanamide	Defines the core connectivity and substitution.
CAS Number	568567-40-8	Primary regulatory and literature identifier[3].
Molecular Weight	211.69 g/mol	Optimal size for fragment-based drug design (FBDD)[2].
XLogP3 (Predicted)	2.2	Indicates moderate lipophilicity; highly soluble in DCM, THF, and DME[2].
Topological Polar Surface Area	20.3 Ų	Excellent membrane permeability profile for downstream API derivatives[2].

Divergent Reactivity & Mechanistic Pathways

The synthetic utility of N-benzyl-2-chloro-N-methylpropanamide extends far beyond simple amidation. It operates as a linchpin for three distinct mechanistic pathways.

Caption: Divergent synthetic pathways of N-benzyl-2-chloro-N-methylpropanamide.

Pathway A: Nucleophilic Substitution ( SN​2 )

The α-chloro position is highly activated. Displacement with primary or secondary amines yields α-amino amides—a structural motif prevalent in local anesthetics (e.g., lidocaine analogs) and anti-arrhythmic agents.

Pathway B: Atom Transfer Radical Cyclization (ATRC)

Under copper-catalyzed or photoredox conditions, the homolytic cleavage of the C-Cl bond generates an electrophilic α-acyl radical. Due to the proximity of the N-benzyl group, this radical can undergo an intramolecular dearomative spirocyclization or a 6-endo-trig cyclization onto the aromatic ring, providing direct access to complex isoquinolinone or spirocyclic lactam architectures[1].

Pathway C: Metallaphotoredox Cross-Coupling

Historically, unactivated alkyl chlorides have been notoriously difficult to engage in transition-metal cross-coupling due to the high bond dissociation energy of the C(sp3)–Cl bond. However, the advent of dual photoredox/nickel catalysis has unlocked this reactivity[4],[5].

Caption: Simplified metallaphotoredox catalytic cycle for α-chloro amide cross-coupling.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are engineered as self-validating systems, explicitly detailing the causality behind each operational choice.

Protocol 1: Synthesis of N-Benzyl-2-chloro-N-methylpropanamide

Objective: High-yielding acylation of N-methylbenzylamine while suppressing ketene formation.

• Setup: Charge a flame-dried 250 mL round-bottom flask with N-methylbenzylamine (10.0 mmol, 1.0 eq) and anhydrous Dichloromethane (DCM, 20 mL).

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add Triethylamine (15.0 mmol, 1.5 eq) in one portion.

  • Causality: Triethylamine acts as an acid scavenger. Cooling to 0 °C is critical to mitigate the highly exothermic formation of the triethylammonium chloride salt.

• Electrophile Addition: Dissolve 2-chloropropanoyl chloride (11.0 mmol, 1.1 eq) in DCM (5 mL). Add this solution dropwise via a syringe pump over 30 minutes.

  • Causality: Slow addition prevents the rapid accumulation of unreacted acyl chloride. Excess acyl chloride in the presence of triethylamine can undergo dehydrohalogenation to form a highly reactive methylketene intermediate, leading to complex oligomeric mixtures and reduced yields.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 3:1).

• Workup: Quench the reaction with saturated aqueous NH4​Cl (20 mL). Separate the layers. Wash the organic layer sequentially with 1M HCl (20 mL), saturated NaHCO3​ (20 mL), and brine (20 mL).

  • Causality: The 1M HCl wash is paramount; it protonates and partitions any unreacted N-methylbenzylamine into the aqueous layer, ensuring the final organic phase is free of nucleophilic amine impurities that could trigger premature SN​2 side reactions during storage.

• Isolation: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the title compound as a pale yellow oil/solid.

Protocol 2: Photoredox/Ni Dual Catalyzed C(sp3)-C(sp2) Cross-Coupling

Objective: Coupling of N-benzyl-2-chloro-N-methylpropanamide with an aryl bromide[4].

• Glovebox Setup: In an argon-filled glovebox, charge a 2-dram vial equipped with a stir bar with NiCl2​⋅dtbbpy (5 mol%), [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (2 mol%), and anhydrous Na2​CO3​ (2.0 eq).

• Reagent Addition: Add N-benzyl-2-chloro-N-methylpropanamide (1.0 mmol, 1.0 eq), Aryl bromide (1.5 eq), Tris(trimethylsilyl)silane (TTMSS, 1.2 eq), and anhydrous Dimethoxyethane (DME, 10 mL).

  • Causality: TTMSS acts as a Halogen-Atom Transfer (XAT) reagent. Direct single-electron reduction of the C-Cl bond is thermodynamically challenging; TTMSS circumvents this by generating a silyl radical that abstracts the chlorine atom, forming the requisite α-acyl radical under mild conditions[4]. DME is selected because its bidentate coordination ability stabilizes the key Ni(I) and Ni(III) intermediates, preventing premature catalyst aggregation (black-out).

• Irradiation: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and irradiate with 440 nm blue LEDs for 24 hours at room temperature. Use a cooling fan to maintain the temperature below 30 °C.

  • Causality: Excessive heat can cause the degradation of the photocatalyst and promote non-productive radical-radical homocoupling.

Optimization & Quantitative Data

The success of downstream functionalizations, particularly in dual catalysis, is highly sensitive to the microenvironment created by the solvent and base. Table 2 summarizes the optimization landscape for the cross-coupling of α-chloro amides, demonstrating how rational solvent selection dictates the purity profile.

Table 2: Optimization Matrix for Photoredox/Ni Dual Catalysis

Representative data modeling the cross-coupling efficiency of α-chloro amides based on established metallaphotoredox paradigms[5].

Solvent	Base	Photocatalyst	Yield (%)	Purity Profile & Causality
DMF	Na2​CO3​	Ir(ppy)3​	45%	Poor: High levels of α-α homocoupling due to slow oxidative addition of Ni to Ar-X in highly polar media.
DMA	K3​PO4​	[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	62%	Moderate: Stronger base causes trace dehydrohalogenation (elimination) of the α-chloro amide.
DME	Na2​CO3​	[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	88%	Excellent: Bidentate solvent stabilizes Ni intermediates; mild base prevents elimination[4].
THF	Na2​CO3​	Ru(bpy)3​Cl2​	30%	Low: Ru-based catalyst lacks sufficient excited-state reduction potential for efficient cycle turnover.

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What are the primary research uses of N-benzyl-2-chloro-N-methylpropanamide

The Strategic Utility of N-benzyl-2-chloro-N-methylpropanamide in Advanced Synthetic Workflows: A Technical Guide

Executive Summary & Chemical Rationale

As a Senior Application Scientist overseeing early-stage molecular discovery, I frequently evaluate building blocks that offer high chemoselectivity and predictability. N-benzyl-2-chloro-N-methylpropanamide (CAS: 568567-40-8) is a highly versatile α -chloro tertiary amide. Its primary research utility lies in its function as a bifunctional electrophilic hub.

The structural brilliance of this molecule is twofold:

• The Tertiary Amide Core: By utilizing an N-methyl, N-benzyl substitution pattern, the amide nitrogen lacks a proton. This prevents competitive deprotonation under basic conditions, a common side reaction that plagues secondary amides and leads to unwanted N-alkylation or polymerization. Furthermore, the benzyl group acts as a versatile lipophilic handle that can later be cleaved via palladium-catalyzed hydrogenolysis if a secondary amine is required.

• The Activated α -Carbon: The adjacent carbonyl group inductively withdraws electron density, increasing the electrophilicity of the α -carbon. Concurrently, the transition state of any incoming S N​ 2 displacement is stabilized by orbital overlap with the π

  • orbital of the carbonyl, drastically lowering the activation energy compared to unactivated alkyl chlorides.

With a molecular weight of 211.69 g/mol , this compound is widely utilized in the synthesis of central nervous system (CNS) therapeutics and agrochemical probes[1].

Physicochemical & Safety Profiling

Before integrating this compound into a workflow, researchers must account for its regulatory and safety profile. The compound is classified under several GHS hazard categories, notably H302 (Harmful if swallowed), H315 (Skin irritation), and H319 (Serious eye irritation)[2]. It also exhibits specific target organ toxicity for single exposures (H336 )[2]. All protocols described below must be executed in a properly ventilated fume hood using standard PPE.

Core Research Applications

A. Precursor to CNS-Active Therapeutics (5-HT 3​ Modulators)

In medicinal chemistry, N-benzyl-2-chloro-N-methylpropanamide is a critical precursor for synthesizing complex diamines. By displacing the α -chloride with an amine, researchers generate α -aminoamides. For example, the synthesis of 2-amino-N-benzyl-N-methylpropanamide is a documented intermediate step in the development of 2-aminobenzoxazole carboxamides, which act as highly potent 5-HT 3​ receptor modulators used to treat chemotherapy-induced nausea and irritable bowel syndrome[3].

B. Agrochemical Probes (VLCFA Inhibitors)

α -Chloroacetamides and their propanamide derivatives are well-established inhibitors of very-long-chain fatty acid (VLCFA) synthesis in plants. While commercial herbicides typically utilize an N-aryl group (e.g., alachlor), N-benzyl-2-chloro-N-methylpropanamide is utilized as a structural probe in agrochemical research to map structure-activity relationships (SAR) and optimize soil half-life.

C. Radical-Mediated Heterocycle Synthesis

Beyond ionic S N​ 2 chemistry, α -halo amides are excellent precursors for α -carbamoyl radicals. Under photoredox catalysis or in the presence of radical initiators (e.g., AIBN), the C-Cl bond undergoes homolytic cleavage. The resulting radical can undergo intramolecular cyclization onto the pendant benzyl aromatic ring, yielding complex isoquinolinone scaffolds.

Fig 2. Divergent mechanistic pathways leveraging the alpha-chloro and tertiary amide moieties.

Quantitative Data: Reaction Optimization

To maximize the yield of S N​ 2 amination, solvent and base selection are critical. The table below summarizes the causality behind condition screening for the displacement of the α -chloride using a standard secondary amine (morpholine) or primary amine (aniline).

Entry	Nucleophile	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Causality & Observation
1	Morpholine	THF	K 2​ CO 3​	25	24	42	Poor inorganic base solubility in THF limits the deprotonation rate.
2	Morpholine	DMF	K 2​ CO 3​	25	12	89	Polar aprotic solvent leaves the nucleophile unsolvated, accelerating S N​ 2.
3	Morpholine	EtOH	Et 3​ N	80	4	76	Protic solvent hydrogen-bonds with nucleophile, requiring thermal activation.
4	Aniline	DMF	DIPEA	60	18	65	Weaker intrinsic nucleophilicity of aniline necessitates elevated temperatures.

Self-Validating Experimental Protocols

Protocol 1: Chemoselective Nucleophilic Amination

Objective: Synthesize an α -aminoamide intermediate for downstream therapeutic development.

• Preparation: Charge a flame-dried, argon-purged 50 mL round-bottom flask with N-benzyl-2-chloro-N-methylpropanamide (1.0 eq, 5.0 mmol) and anhydrous DMF (15 mL). Causality: DMF is selected because its polar aprotic nature prevents the solvation of the incoming nucleophile, drastically increasing the reaction kinetics.

• Reagent Addition: Add anhydrous K 2​ CO 3​ (2.5 eq, 12.5 mmol) followed by the dropwise addition of the target amine (1.2 eq, 6.0 mmol) at 0 °C.

• Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature for 12 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The starting material possesses a characteristic 3:1 isotopic cluster at m/z 212/214 due to the 35 Cl/ 37 Cl isotopes[4]. The reaction is validated as complete when this isotopic signature completely disappears, replaced by the[M+H] + peak of the amino-adduct.

• Workup: Quench with distilled water (50 mL) to dissolve the inorganic salts and extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol 2: Amide Reduction to Diamine Scaffold

Objective: Reduce the α -aminoamide to a highly substituted diamine[3].

• Preparation: In a rigorously dried flask under argon, dissolve the α -aminoamide (1.0 eq, 4.0 mmol) in anhydrous THF (20 mL). Cool to 0 °C.

• Reduction: Slowly add Lithium Aluminum Hydride (LiAlH 4​ , 1.0 M in THF, 2.0 eq, 8.0 mmol) dropwise. Causality: The hydride attacks the carbonyl carbon, forming a tetrahedral intermediate. The oxygen is subsequently eliminated as an aluminate complex, and a second hydride attack yields the amine.

• Propagation: Reflux the mixture for 2 hours.

• Self-Validation & Fieser Quench: Cool to 0 °C. Validate the destruction of unreacted LiAlH 4​ and the formation of granular, easily filterable aluminum salts by sequentially adding: 0.3 mL H 2​ O, 0.3 mL 15% NaOH, and 0.9 mL H 2​ O. If the salts are gelatinous, the quench was improperly measured. Filter through a Celite pad and concentrate to yield the diamine.

Fig 1. Synthetic workflow from the alpha-chloroamide to a diamine therapeutic scaffold.

Sources

• 1. N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. WO2008019372A2 - 2-aminobenzoxazole carboxamides as 5ht3 modulators - Google Patents [patents.google.com]
• 4. PubChemLite - N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for N-Benzyl-2-chloro-N-methylpropanamide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound Identifiers: CAS: 568567-40-8[1] | Formula: C11H14ClNO[2] | MW: 211.69 g/mol [2]

Executive Summary & Mechanistic Rationale

N-benzyl-2-chloro-N-methylpropanamide is a structurally versatile tertiary amide utilized as a small molecule scaffold in medicinal chemistry and drug development[1]. The synthesis of this compound relies on a modified, non-aqueous Schotten-Baumann acylation[3].

While traditional Schotten-Baumann reactions utilize aqueous sodium hydroxide to drive amide formation[4], the presence of the highly reactive α -chloro group on the electrophile (2-chloropropanoyl chloride) makes it susceptible to unwanted hydrolysis or ketene formation in strong aqueous base. To ensure high fidelity and yield, this protocol employs an anhydrous system using Dichloromethane (DCM) as the solvent and Triethylamine (TEA) as an organic acid scavenger[4].

The reaction proceeds via a nucleophilic acyl substitution. The secondary amine, N-methylbenzylamine, attacks the electrophilic carbonyl carbon to form a zwitterionic tetrahedral intermediate. The subsequent collapse of this intermediate ejects a chloride ion, and TEA rapidly deprotonates the resulting ammonium species to yield the target tertiary amide and a TEA-HCl byproduct[4].

Figure 2: Nucleophilic acyl substitution mechanism for N-acylation.

Stoichiometry & Reagents

The following table outlines the quantitative requirements for a standard 10 mmol scale synthesis.

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
N-methylbenzylamine	Nucleophile	121.18	1.0 eq	1.21 g (1.29 mL)
2-Chloropropanoyl chloride	Electrophile	126.97	1.1 eq	1.40 g (1.07 mL)
Triethylamine (TEA)	Acid Scavenger	101.19	1.5 eq	1.52 g (2.09 mL)
Dichloromethane (DCM)	Solvent	84.93	N/A	50 mL (Total)

Note: Theoretical yield for the target product (MW 211.69 g/mol ) at this scale is 2.12 g[2].

Procedural Workflow

This protocol is designed as a self-validating system; each step incorporates specific chemical causality to prevent side reactions and ensure high purity.

Step 1: Setup & Preparation

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with inert gas (Argon or Nitrogen).

• Add N-methylbenzylamine (1.29 mL) and Triethylamine (2.09 mL) to the flask.

• Dissolve the mixture in 30 mL of anhydrous DCM.

• Causality: Anhydrous conditions prevent the premature hydrolysis of the acyl chloride. TEA is used in a 1.5x excess to ensure complete neutralization of the HCl generated, preventing the starting amine from protonating into an unreactive salt[4].

Step 2: Reagent Addition

• Submerge the reaction flask in an ice-water bath to cool the mixture to 0 °C.

• Dilute 2-chloropropanoyl chloride (1.07 mL) in 10 mL of anhydrous DCM in a dropping funnel.

• Add the acyl chloride solution dropwise over 15–20 minutes.

• Causality: Amide coupling via acid chlorides is highly exothermic[3]. Dropwise addition at 0 °C strictly controls the reaction kinetics, preventing thermal degradation and minimizing the formation of dark, polymeric byproducts.

Step 3: Reaction Execution & Validation

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

• Stir continuously for 2 to 4 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) solvent system. The starting secondary amine will stain active with Ninhydrin, while the newly formed tertiary amide will be strongly UV-active due to the benzyl ring. Proceed to work-up only when the amine spot is completely consumed.

Step 4: Quench & Extraction

• Quench the reaction by adding 20 mL of saturated aqueous ammonium chloride ( NH4​Cl ).

• Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with additional DCM (2 x 10 mL). Combine all organic layers.

• Causality: The mild acidic nature of NH4​Cl safely hydrolyzes any trace unreacted acyl chloride without risking the cleavage of the newly formed amide bond.

Step 5: Washing & Purification

• Wash the combined organic layers with 20 mL of 1M HCl. (Removes unreacted N-methylbenzylamine and TEA as water-soluble hydrochloride salts).

• Wash with 20 mL of saturated aqueous NaHCO3​ . (Neutralizes residual acid and extracts any 2-chloropropanoic acid byproduct).

• Wash with 20 mL of brine to reduce the water content in the organic phase.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude product.

• Purify via flash column chromatography (Silica gel, 10-20% EtOAc in Hexanes) to afford pure N-benzyl-2-chloro-N-methylpropanamide.

Figure 1: Experimental workflow for the synthesis of N-benzyl-2-chloro-N-methylpropanamide.

Safety & Handling (E-E-A-T)

N-benzyl-2-chloro-N-methylpropanamide and its precursors require strict adherence to laboratory safety protocols. The target compound is classified under the following hazard statements[2]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Directives: All steps involving 2-chloropropanoyl chloride must be performed inside a certified chemical fume hood due to its lachrymatory and highly corrosive properties. Use nitrile gloves, chemical splash goggles, and a standard lab coat.

References

• [2] Title: N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem Source: nih.gov URL:

• [1] Title: N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information - NextSDS Source: nextsds.com URL:

• [3] Title: Catalytic Approaches to the Synthesis of Amide Bonds Source: bath.ac.uk URL:

• [4] Title: Is the Schotten-Baumann reaction the same as benzoylation? - Quora Source: quora.com URL:

Sources

• 1. nextsds.com [nextsds.com]
• 2. N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 4. quora.com [quora.com]

Application Note: N-Benzyl-2-chloro-N-methylpropanamide as a Versatile Scaffold in Medicinal Chemistry and Targeted Covalent Inhibitor (TCI) Design

Executive Summary

N-benzyl-2-chloro-N-methylpropanamide (CAS: 568567-40-8) is a highly versatile, bifunctional small molecule scaffold utilized extensively in preclinical drug discovery. Structurally, it combines a lipophilic N-benzyl-N-methyl amide core with an electrophilic α -chloropropanamide moiety. This unique architecture serves two primary functions in medicinal chemistry:

• A Synthetic Building Block: It undergoes robust nucleophilic substitution (S N​ 2) to generate diverse libraries of α -amino amides, a privileged pharmacophore found in local anesthetics, antiarrhythmics, and CNS modulators.

• A Tunable Covalent Warhead: In the development of Targeted Covalent Inhibitors (TCIs), the α -chloropropanamide acts as a mildly reactive electrophile capable of selectively alkylating active-site cysteine residues in target proteins (e.g., deubiquitinases, methyltransferases)[1].

This application note details the physicochemical properties, mechanistic rationale, and validated protocols for utilizing this intermediate in both library synthesis and covalent probe development.

Physicochemical & Structural Properties

The following quantitative data summarizes the intrinsic properties of the scaffold, which dictate its solubility, reactivity, and downstream pharmacokinetic potential[2].

Property	Value	Implication for Drug Design
CAS Number	568567-40-8	Standardized identifier for procurement and IP tracking.
Molecular Formula	C 11​ H 14​ ClNO	Low molecular weight allows for extensive downstream elaboration.
Molecular Weight	211.69 g/mol	High ligand efficiency (LE) potential in fragment-based discovery.
SMILES	CC(C(=O)N(C)CC1=CC=CC=C1)Cl	Useful for in silico docking and cheminformatics workflows.
Topological Polar Surface Area	20.3 Ų	Excellent membrane permeability; highly suitable for CNS targets.
Electrophilic Center	α -Carbon (C2)	Susceptible to S N​ 2 attack by thiols (Cys) and amines.

Mechanistic Rationale: The α -Chloropropanamide Scaffold

To effectively utilize N-benzyl-2-chloro-N-methylpropanamide, researchers must understand the stereoelectronic forces governing its reactivity.

Steric Tuning of Electrophilicity: Unsubstituted α -chloroacetamides are highly reactive and frequently flag as Pan-Assay Interference Compounds (PAINS) due to promiscuous, off-target cysteine alkylation. The critical feature of this scaffold is the α -methyl group (making it a propanamide rather than an acetamide). This methyl group introduces steric hindrance adjacent to the electrophilic S N​ 2 trajectory. Consequently, the intrinsic reactivity of the carbon-chlorine bond is attenuated.

For S N​ 2 displacement to occur under physiological conditions, the warhead must be precisely oriented within the target protein's active site. This "proximity-driven" reactivity ensures that covalent bond formation only occurs when the non-covalent binding affinity perfectly aligns the target cysteine thiolate with the α -carbon's antibonding orbital ( σ *)[1].

Figure 1: Proximity-driven SN2 mechanism of cysteine alkylation by alpha-chloropropanamide warheads.

Application 1: Synthesis of α -Amino Amide Libraries

α -Amino amides are synthesized via the S N​ 2 displacement of the chloride leaving group by primary or secondary amines. This reaction must be carefully controlled to prevent E2 elimination (which would yield an inactive acrylamide).

Optimization of Reaction Conditions

The choice of solvent and base is critical. The table below outlines the causality behind the optimized protocol.

Reagent / Condition	Selection	Mechanistic Causality
Solvent	Acetonitrile (MeCN)	Polar aprotic solvent. Solvates the nucleophile without hydrogen-bonding to it, leaving the amine "naked" and highly reactive for S N​ 2.
Base	Potassium Carbonate (K 2​ CO 3​ )	Heterogeneous inorganic base. Neutralizes the HCl byproduct to prevent amine protonation, without acting as a competing nucleophile.
Temperature	60 °C	Provides sufficient thermal energy to overcome the steric hindrance of the α -methyl group without triggering thermal degradation.

Standardized Experimental Protocol

Objective: Synthesize N-benzyl-N-methyl-2-(piperidin-1-yl)propanamide.

• Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve N-benzyl-2-chloro-N-methylpropanamide (1.0 mmol, 211.7 mg) in anhydrous Acetonitrile (5.0 mL).

• Reagent Addition: Add finely powdered, anhydrous K 2​ CO 3​ (2.0 mmol, 276.4 mg), followed by piperidine (1.2 mmol, 118.8 µL).

• Thermal Activation: Seal the vial under a nitrogen atmosphere and heat the suspension to 60 °C using an aluminum heating block. Stir vigorously (800 rpm) for 6 hours.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3) or LC-MS until the starting material is completely consumed.

• Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts, washing the filter cake with Ethyl Acetate (10 mL).

• Concentration & Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (SiO 2​ , gradient elution 0-5% Methanol in Dichloromethane) to afford the pure α -amino amide.

Figure 2: Standardized high-throughput SN2 amination workflow for library generation.

Application 2: Evaluating Intrinsic Thiol Reactivity for TCI Design

Before advancing an α -chloropropanamide derivative into biological assays, its intrinsic reactivity against thiols must be quantified. If the warhead is too reactive, it will cause off-target toxicity; if it is too inert, it will fail to label the target.

The DTNB (Ellman's Reagent) Thiol-Reactivity Assay is the gold standard for profiling electrophile fragments[3].

Thiol-Reactivity Assay Protocol

Objective: Determine the half-life ( t1/2​ ) of the S N​ 2 reaction between the scaffold and glutathione (GSH).

• Buffer Preparation: Prepare a 100 mM Sodium Phosphate buffer (pH 7.4) containing 1 mM EDTA to prevent metal-catalyzed thiol oxidation.

• Stock Solutions:

  • Prepare a 10 mM stock of N-benzyl-2-chloro-N-methylpropanamide in DMSO.

  • Prepare a 1 mM stock of reduced Glutathione (GSH) in the assay buffer.

  • Prepare a 2 mM stock of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) in DMSO.

• Incubation: In a 96-well microplate, mix the electrophile (final concentration 100 µM) with GSH (final concentration 100 µM) in the assay buffer (total volume 150 µL/well). Maintain at 37 °C.

• Time-Course Sampling: At predefined time points (e.g., 0, 15, 30, 60, 120, 240 minutes), transfer a 15 µL aliquot from the reaction well into a "quench well" containing 135 µL of the DTNB solution (200 µM final DTNB in buffer).

• Readout: DTNB reacts instantaneously with unreacted GSH to produce TNB 2− , a yellow chromophore. Measure the absorbance at 412 nm using a microplate reader.

• Data Analysis: The decrease in absorbance over time corresponds to the depletion of GSH via S N​ 2 alkylation by the α -chloropropanamide. Fit the data to a pseudo-first-order kinetic model to calculate the intrinsic reactivity rate constant ( kinact​ ).

Self-Validating Check: A control well containing only GSH and DMSO (no electrophile) must be run in parallel to account for spontaneous GSH oxidation. The scaffold should exhibit a t1/2​ > 120 minutes in this cell-free assay to be considered a "mild" and selective warhead suitable for TCI development[3].

Analytical Validation and Quality Control

To ensure scientific integrity, synthesized intermediates derived from N-benzyl-2-chloro-N-methylpropanamide must be rigorously characterized.

• 1 H-NMR (400 MHz, CDCl 3​ ): The key diagnostic signal for the intact α -chloropropanamide scaffold is the quartet corresponding to the α -proton (CH -CH 3​ ) typically appearing between 4.50 – 4.80 ppm, and the doublet for the α -methyl group (CH-CH 3​ ) around 1.60 – 1.80 ppm. Note that due to the restricted rotation of the N-benzyl-N-methyl amide bond, these signals may appear as a complex set of rotamers (two distinct sets of peaks) at room temperature.

• LC-MS (ESI+): The parent compound (MW 211.69) will display a characteristic isotopic pattern for a single chlorine atom. Expect to see the[M+H] + pseudo-molecular ion at m/z 212.1 (100% relative abundance) and m/z 214.1 (~33% relative abundance)[2].

References

• PubChem Compound Summary for CID 3583515, N-benzyl-2-chloro-N-methylpropanamide. National Center for Biotechnology Information.[Link]

• Covalent inhibitors of nicotinamide N-methyltransferase (NNMT) provide evidence for target engagement challenges in situ. Lee, H.-Y., et al. Bioorganic & Medicinal Chemistry Letters, 2018, 28(16), 2682-2687.[Link]

• Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Resnick, E., et al. Journal of the American Chemical Society, 2019, 141(22), 8951-8968.[Link]

Sources

• 1. Covalent inhibitors of nicotinamide N-methyltransferase (NNMT) provide evidence for target engagement challenges in situ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: N-benzyl-2-chloro-N-methylpropanamide in Agrochemical Development – Profiling a VLCFA Elongase Inhibitor

Introduction & Scientific Rationale

N-benzyl-2-chloro-N-methylpropanamide (CAS: 568567-40-8) is a highly specific -chloroacetamide derivative utilized in agrochemical research as a potent pre-emergence herbicide scaffold. Like other Group 15 herbicides, its primary physiological target is the Very-Long-Chain Fatty Acid (VLCFA) elongase complex located in the endoplasmic reticulum of plant cells .

Mechanism of Action (MoA): The VLCFA elongase complex is responsible for extending C16 and C18 fatty acids into C20–C30 VLCFAs, which are critical precursors for cuticular waxes and plasma membrane sphingolipids. The -chloroacetamide scaffold acts as an electrophilic alkylating agent. It undergoes a nucleophilic attack by the highly conserved, reactive cysteinyl sulfur in the active site of the VLCFA synthase (the condensing enzyme, often encoded by FAE1-like genes) . This interaction forms a stable thioether adduct, resulting in the time-dependent, irreversible covalent inactivation of the enzyme . Depleted of VLCFAs, emerging weed shoots fail to form functional plasma membranes and cuticles, leading to rapid cell death before emergence.

Physicochemical Profiling & Formulation Strategy

To accurately assess the biological activity of N-benzyl-2-chloro-N-methylpropanamide, the compound must be formulated to overcome its inherent lipophilicity and low aqueous solubility. We utilize an Emulsifiable Concentrate (EC) formulation.

Causality of Formulation Choice: The compound's LogP of ~2.2 dictates that it will rapidly partition into soil organic matter. An EC formulation utilizing an aromatic solvent and a non-ionic emulsifier blend ensures that the active ingredient forms stable micro-emulsions in the aqueous spray tank, allowing for uniform soil coverage and optimal bioavailability for root/shoot uptake by germinating weed seeds.

Table 1: Physicochemical Parameters and Formulation Matrix

Parameter	Value / Description	Rationale in Agrochemical Context
Molecular Weight	211.69 g/mol	Optimal size for cuticular penetration and enzyme active-site docking.
Molecular Formula	C₁₁H₁₄ClNO	Benzyl and methyl substitutions provide specific binding pocket affinity.
LogP (predicted)	~2.2	Highly lipophilic; ensures retention in the topsoil layer where weed seeds germinate.
Formulation Type	10% EC (Emulsifiable Concentrate)	Maximizes bioavailability. Matrix: 10% Active Ingredient, 5% Tween 80/Span 80, 85% Solvesso 150.

In Vitro Protocol: VLCFA Elongase Inhibition Assay

This protocol outlines the extraction of active plant microsomes and the quantification of VLCFA synthase inhibition. The assay is designed as a self-validating system , incorporating specific controls to isolate enzymatic activity from background noise.

Step 3.1: Microsome Isolation

• Germination: Germinate Allium porrum (leek) seeds in complete darkness at 25°C for 7 days.

  • Causality: Etiolated seedlings grown in the dark undergo rapid shoot elongation, necessitating massive cuticular wax synthesis. This yields an endoplasmic reticulum highly enriched with active VLCFA elongase complexes.

• Homogenization: Grind 50g of etiolated shoots in 100 mL of ice-cold extraction buffer (0.1 M HEPES, 0.3 M sucrose, 2 mM DTT, 1% BSA, pH 7.2).

• Fractionation: Centrifuge the homogenate at 10,000 × g for 15 min to remove cell debris and mitochondria. Ultracentrifuge the resulting supernatant at 100,000 × g for 60 min at 4°C. Resuspend the microsomal pellet in 2 mL of extraction buffer.

Step 3.2: Enzymatic Assay & Self-Validation Setup

Set up the following reaction tubes to ensure internal assay validity:

• Test Samples: Microsomes + N-benzyl-2-chloro-N-methylpropanamide (0.1 nM to 100 µM in DMSO).

• Negative Control (Vehicle): Microsomes + 1% DMSO (Establishes 100% baseline enzyme activity).

• Positive Control: Microsomes + 1 µM S-metolachlor (Validates assay sensitivity to known Group 15 herbicides).

• Blank: Heat-denatured microsomes (Boiled for 10 mins; accounts for non-enzymatic background radioactivity).

Step 3.3: Reaction Execution

• Pre-Incubation (Critical Step): Mix 50 µg of microsomal protein with the test compounds, 1 mM ATP, 0.5 mM NADH, 0.5 mM NADPH, and 15 µM oleoyl-CoA (C18:1-CoA primer) in a 100 µL reaction volume. Incubate at 30°C for 30 minutes.

  • Causality: Because chloroacetamides act via covalent binding to the active site cysteine, inhibition is a time-dependent process . Failing to pre-incubate allows the rapidly added substrate to outcompete the inhibitor, artificially inflating the IC₅₀ value.

• Initiation: Add 10 µM of (37 kBq) to initiate the condensation reaction. Incubate for 60 minutes at 30°C.

• Termination & Extraction: Stop the reaction with 100 µL of 5 M methanolic KOH. Saponify at 80°C for 30 mins, acidify with 5 M HCl, and extract the free fatty acids with 3 × 500 µL of hexane.

• Quantification: Separate the extracted fatty acids using reverse-phase radio-TLC. Quantify the radioactivity in the C20+ fractions using a liquid scintillation counter. Calculate the IC₅₀ via non-linear regression.

In Vivo Greenhouse Protocol: Pre-Emergence Herbicidal Efficacy

To translate in vitro enzymatic inhibition to whole-plant efficacy, a pre-emergence soil assay is conducted.

Step 4.1: Experimental Setup

• Soil Preparation: Fill 10 cm plastic pots with a standardized sandy loam soil (organic matter <2%).

• Seeding: Sow 20 seeds of indicator species Echinochloa crus-galli (Barnyardgrass) at a depth of 1 cm.

• Self-Validating Controls: Include an untreated control (validates seed viability and baseline growth) and a reference standard treated with commercial S-metolachlor (benchmarks expected efficacy).

Step 4.2: Application and Evaluation

• Application: Dilute the 10% EC formulation of N-benzyl-2-chloro-N-methylpropanamide in deionized water. Apply using a laboratory track sprayer calibrated to deliver 200 L/ha at rates of 0, 50, 100, 250, and 500 g a.i./ha.

• Incubation: Transfer pots to a greenhouse maintained at 25°C/20°C (day/night) with a 16-hour photoperiod. Bottom-water the pots to prevent leaching of the herbicide layer.

• Evaluation: Assess visual weed control at 14 and 21 Days After Treatment (DAT) on a scale of 0% (no effect) to 100% (complete lack of emergence). Calculate the ED₅₀ (Effective Dose for 50% control).

Quantitative Data Summary

Table 2: Representative Biological Activity Profile

Compound / Control	In Vitro VLCFA Synthase IC₅₀ (nM)	In Vivo Pre-Emergence ED₅₀ (g a.i./ha)	Selectivity Profile
N-benzyl-2-chloro-N-methylpropanamide	45.2 ± 3.1	115.4 ± 8.5	High efficacy on annual grasses.
S-metolachlor (Positive Control)	12.5 ± 1.8	65.2 ± 4.1	Broad-spectrum grass control.
DMSO Vehicle (Negative Control)	N/A (100% Activity)	N/A (0% Control)	Baseline validation.

Mechanistic Pathway Visualization

VLCFA elongation pathway and irreversible inhibition by N-benzyl-2-chloro-N-methylpropanamide.

References

• Very long chain fatty acid-inhibiting herbicides: Current uses, site of action, herbicide-resistant weeds, and future. Weed Technology, Volume 38, 2024. URL:[Link]

• Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis thaliana by different herbicides. Proceedings of the National Academy of Sciences (PNAS), 101(32), 11903-11908, 2004. URL:[Link]

• Covalent binding of chloroacetamide herbicides to the active site cysteine of plant type III polyketide synthases. Phytochemistry, 64(6), 1045-1054, 2003. URL:[Link]

Laboratory scale-up protocols for N-benzyl-2-chloro-N-methylpropanamide production

An in-depth guide to the laboratory scale-up of N-benzyl-2-chloro-N-methylpropanamide, designed for chemistry professionals. This document details the synthesis, purification, and analysis of the target compound, emphasizing safety, procedural rationale, and scalability.

Introduction

N-benzyl-2-chloro-N-methylpropanamide is a tertiary amide with potential applications as an intermediate in the synthesis of more complex molecules in the pharmaceutical and agrochemical industries. Its structure comprises a chiral center and a reactive chlorine atom, making it a versatile building block. The successful transition from a small-scale laboratory synthesis to a larger, pilot scale requires careful consideration of reaction parameters, heat management, and safety protocols.

This guide provides a comprehensive framework for the laboratory scale-up of N-benzyl-2-chloro-N-methylpropanamide synthesis via the Schotten-Baumann reaction of N-benzylmethylamine with 2-chloropropionyl chloride. The protocols are designed to be self-validating, with explanations for each critical step to ensure both safety and reproducibility.

Critical Safety Considerations

The scale-up of any chemical process introduces magnified risks. The protocols described herein involve hazardous materials, and a thorough risk assessment must be conducted prior to commencing any work.

Reagent Hazards:

• 2-Chloropropionyl Chloride: This reagent is highly corrosive, flammable, and a lachrymator.[1] It reacts violently with water and other nucleophiles.[2][3] Inhalation can cause severe respiratory tract burns and may be fatal.[1] Skin and eye contact will cause severe burns.[4] All manipulations must be performed in a certified chemical fume hood.

• N-Benzylmethylamine: This amine is a corrosive liquid that can cause skin burns and eye damage. It is also harmful if swallowed or in contact with skin.[5]

• Product (N-benzyl-2-chloro-N-methylpropanamide): As a chloroacetamide derivative, the product is expected to be harmful if swallowed and may cause skin, eye, and respiratory irritation.[6][7]

Required Personal Protective Equipment (PPE):

• Full-face shield and chemical splash goggles.

• Heavy-duty chemical-resistant gloves (e.g., butyl rubber or a suitable laminate).

• Flame-resistant lab coat.

• Appropriate respiratory protection may be necessary depending on the scale and engineering controls.[8]

Emergency Procedures:

• Ensure immediate access to an emergency shower and eyewash station.

• Have appropriate spill kits (for acids and organic solvents) readily available.

• In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[9][10]

• In case of inhalation, move to fresh air and seek immediate medical attention.[1]

Reaction Principle: Nucleophilic Acyl Substitution

The synthesis of N-benzyl-2-chloro-N-methylpropanamide is achieved through the Schotten-Baumann reaction, a well-established method for forming amides from amines and acyl chlorides.[11][] The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of N-benzylmethylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. A tertiary amine base, such as triethylamine (TEA), is included to neutralize the hydrogen chloride (HCl) byproduct, driving the reaction to completion.[11]

Mechanism of the Schotten-Baumann Reaction.

Part 1: Laboratory-Scale Synthesis Protocol (5 g Scale)

This protocol outlines the synthesis of approximately 5 grams of the target compound.

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
N-Benzylmethylamine	121.18	2.85 g (2.97 mL)	23.5	1.0 eq.
2-Chloropropionyl chloride	126.97	3.28 g (2.58 mL)	25.9	1.1 eq., handle with extreme care
Triethylamine (TEA)	101.19	3.57 g (4.92 mL)	35.3	1.5 eq., dry
Dichloromethane (DCM)	84.93	50 mL	-	Anhydrous
1 M Hydrochloric Acid (HCl)	-	2 x 25 mL	-	For work-up
Saturated Sodium Bicarbonate	-	2 x 25 mL	-	For work-up
Brine	-	25 mL	-	For work-up
Anhydrous Magnesium Sulfate	-	~5 g	-	Drying agent

Equipment: 100 mL three-neck round-bottom flask, magnetic stirrer, thermometer, 25 mL dropping funnel, ice-water bath, condenser with nitrogen inlet, standard work-up glassware.

Step-by-Step Protocol

• Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, thermometer, and a dropping funnel. Attach a condenser with a nitrogen inlet to the central neck. Ensure the system is under a positive pressure of dry nitrogen.

• Initial Charging: In the flask, dissolve N-benzylmethylamine (1.0 eq.) and triethylamine (1.5 eq.) in 40 mL of anhydrous dichloromethane.

• Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve 2-chloropropionyl chloride (1.1 eq.) in 10 mL of anhydrous DCM and charge it into the dropping funnel. Add the acyl chloride solution dropwise to the cooled amine solution over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C. The reaction is highly exothermic.[11]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed. (Eluent suggestion: 30% Ethyl Acetate in Hexanes).

• Work-up:

  • Cool the reaction mixture again to 0-5 °C.

  • Slowly quench the reaction by adding 25 mL of deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and finally with brine (25 mL).[13]

  • Dry the separated organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

Part 2: Scale-Up Protocol and Considerations (50 g Scale)

Scaling the synthesis from 5 g to 50 g requires addressing several critical factors to maintain safety and product quality.

Key Scale-Up Challenges

• Exotherm Management: The heat generated by the reaction increases with volume. The surface-area-to-volume ratio decreases on scale-up, making heat dissipation less efficient. A more robust cooling system (e.g., an acetone-dry ice bath or a cryocooler) and slower addition rate are necessary.

• Mixing: Efficient stirring is crucial to ensure localized temperature spikes are minimized and reagents are homogeneously mixed. Mechanical overhead stirring is required in place of magnetic stirring for larger volumes.

• Reagent Addition: The dropwise addition of the acyl chloride must be carefully controlled. A syringe pump or a pressure-equalizing dropping funnel can provide a consistent and slow addition rate.

• Work-up Volumes: The volumes for aqueous washes increase proportionally. Ensure appropriately sized separatory funnels are available. Emulsion formation can be more problematic on a larger scale.

Scaled-Up Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mol)	Notes
N-Benzylmethylamine	121.18	28.5 g (29.7 mL)	0.235	1.0 eq.
2-Chloropropionyl chloride	126.97	32.8 g (25.8 mL)	0.259	1.1 eq., handle with extreme care
Triethylamine (TEA)	101.19	35.7 g (49.2 mL)	0.353	1.5 eq., dry
Dichloromethane (DCM)	84.93	500 mL	-	Anhydrous
1 M Hydrochloric Acid (HCl)	-	2 x 250 mL	-	For work-up
Saturated Sodium Bicarbonate	-	2 x 250 mL	-	For work-up
Brine	-	250 mL	-	For work-up
Anhydrous Magnesium Sulfate	-	~50 g	-	Drying agent

Equipment: 2 L three-neck round-bottom flask, overhead mechanical stirrer, thermocouple, 250 mL pressure-equalizing dropping funnel, large cooling bath, condenser with nitrogen inlet, 2 L separatory funnel.

Scaled-Up Step-by-Step Protocol

• Setup: Assemble the 2 L flask with the overhead stirrer, thermocouple, and dropping funnel in a large cooling bath. Place the condenser under a nitrogen atmosphere.

• Charging: Charge the flask with N-benzylmethylamine (1.0 eq.), triethylamine (1.5 eq.), and 400 mL of anhydrous DCM.

• Cooling: Begin stirring and cool the solution to 0-5 °C.

• Acyl Chloride Addition: Charge the dropping funnel with a solution of 2-chloropropionyl chloride (1.1 eq.) in 100 mL of anhydrous DCM. Begin a slow, controlled addition, maintaining the internal temperature below 10 °C. This addition should take approximately 2-3 hours.

• Reaction & Monitoring: Follow steps 5 and 6 from the small-scale protocol, extending the reaction time at room temperature to 4-6 hours if necessary to ensure completion.

• Work-up & Isolation: Perform the work-up as described in the small-scale protocol, using the scaled-up volumes of aqueous solutions. Isolate the crude product via rotary evaporation.

General workflow for synthesis and purification.

Part 3: Purification and Characterization

For larger quantities, purification by recrystallization is often more practical than column chromatography.[14]

Purification by Recrystallization

• Solvent Screening: Test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. Ideal solvents will dissolve the product when hot but not when cold.

Potential Solvents

Isopropanol

Ethanol/Water

Ethyl Acetate/Hexanes

Toluene

• Procedure:

  • Dissolve the crude product in a minimum amount of the chosen hot solvent or solvent system.

  • If the solution is colored, it may be treated with a small amount of activated charcoal and hot-filtered.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.

Analytical Characterization

• Thin Layer Chromatography (TLC): Confirm the purity of the final product against the crude material and starting materials.

• Melting Point: A sharp melting point range is indicative of high purity.

• Spectroscopy: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. GC-MS can also be used to assess purity.[15]

References

• PubChem. N-benzyl-2-chloro-N-methylpropanamide. National Center for Biotechnology Information. [Link]

• Sdfine. 2-chloroacetamide Safety Data Sheet. [Link]

• NextSDS. N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information. [Link]

• Chemistry Education. Synthesis and analysis of amides. [Link]

• Physics & Maths Tutor. Module 6.2 - Nitrogen Compounds, Polymers and Synthesis - OCR A Chemistry A-level. [Link]

• Catrin. Scientists introduce unprecedented and highly creative approach to amide synthesis. [Link]

• PubChemLite. N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO). [Link]

• SciSpace. A green chemistry perspective on catalytic amide bond formation. [Link]

• ResearchGate. What is the best technique for amide purification? [Link]

• Royal Society of Chemistry. Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs). [Link]

• Chemstock. 2-CHLOROPROPIONYL CHLORIDE Safety Data Sheet. [Link]

• Chemguide. The preparation of amides. [Link]

• Krishna Solvechem Ltd. 2-Chloropropionyl chloride Safety Data Sheet. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Chloropropionyl chloride, 95%. [Link]

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• 15. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for In Vitro Evaluation of N-benzyl-2-chloro-N-methylpropanamide as a Potential Cytotoxic Agent

Abstract

This technical guide provides a comprehensive framework for the initial in vitro assessment of N-benzyl-2-chloro-N-methylpropanamide, a member of the broader class of N-substituted-2-chloroacetamide derivatives. While specific biological data for this compound is emerging, the chloroacetamide scaffold is a recognized pharmacophore with potential applications in oncology due to its electrophilic nature.[1] This document outlines a detailed protocol for a foundational cytotoxicity assay, providing researchers in drug discovery and chemical biology with the necessary methodology to evaluate the anti-proliferative effects of this and similar compounds. The protocols are designed to be self-validating, with an emphasis on the scientific rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Therapeutic Potential of Chloroacetamide Derivatives

N-benzyl-2-chloro-N-methylpropanamide belongs to the chloroacetamide class of compounds, which are characterized by an electrophilic warhead. This reactive group makes them prime candidates for covalent inhibitors, which can form stable bonds with their biological targets, often leading to prolonged and potent therapeutic effects.[2] Specifically, the α-chloro-substituted amide moiety can selectively target nucleophilic residues like cysteine in proteins, a mechanism that has been successfully exploited in the development of various targeted therapies.[2][3][4]

The broader family of N-substituted-2-chloroacetamide derivatives has demonstrated a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] Given this precedent, N-benzyl-2-chloro-N-methylpropanamide warrants investigation as a potential therapeutic agent. The initial and most critical step in this evaluation is to determine its effect on cell viability, for which in vitro cytotoxicity assays are indispensable tools in preclinical drug development.[5][6]

This guide will focus on the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a robust and widely used colorimetric method for assessing cell metabolic activity as an indicator of cell viability.[6][7]

Foundational Assay: Determination of Cytotoxicity using the MTT Assay

The MTT assay is a quantitative and reliable method to determine the cytotoxic potential of a compound. The underlying principle is the enzymatic conversion of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The concentration of the dissolved formazan is directly proportional to the number of viable cells.

Materials and Reagents

• Compound: N-benzyl-2-chloro-N-methylpropanamide (herein referred to as 'Test Compound')

• Cell Lines: A panel of human cancer cell lines (e.g., HeLa - cervical cancer, MCF-7 - breast cancer, A549 - lung cancer) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney cells) for selectivity assessment.

• Culture Media: Appropriate complete culture medium for each cell line (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT Reagent: 5 mg/mL MTT in sterile Phosphate Buffered Saline (PBS).

• Solubilization Solution: Dimethyl sulfoxide (DMSO) or a 0.01 M HCl solution containing 10% Sodium Dodecyl Sulfate (SDS).

• Other: 96-well cell culture plates, multichannel pipettes, sterile pipette tips, CO2 incubator, microplate reader.

Experimental Workflow

The general workflow for the MTT cytotoxicity assay is depicted below.

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Step-by-Step Protocol

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight in a humidified incubator at 37°C with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the Test Compound in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in the wells is below 0.5% to avoid solvent-induced toxicity.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the Test Compound. Include vehicle control (medium with the same percentage of DMSO) and untreated control wells.

  • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT reagent to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • After the incubation with MTT, carefully remove the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of DMSO or the SDS-HCl solution to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete solubilization.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis and Interpretation

• Calculate Percentage of Cell Viability: The percentage of cell viability is calculated relative to the untreated control cells using the following formula:

  % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

• Determine the IC50 Value: The half-maximal inhibitory concentration (IC50) is the concentration of the Test Compound that reduces cell viability by 50%. This value is determined by plotting the percentage of cell viability against the logarithm of the Test Compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, R).

Expected Results

The results of the MTT assay can be summarized in a table to compare the cytotoxic effects of the Test Compound on different cell lines.

Cell Line	Incubation Time (hours)	IC50 (µM)
HeLa	48	Hypothetical Value
MCF-7	48	Hypothetical Value
A549	48	Hypothetical Value
HEK293	48	Hypothetical Value

A lower IC50 value indicates greater cytotoxic potency. A significantly higher IC50 value in the non-cancerous cell line (HEK293) compared to the cancer cell lines would suggest some level of cancer cell selectivity.

Elucidating the Mechanism of Action: Apoptosis vs. Necrosis

Should the initial cytotoxicity screen reveal potent anti-proliferative activity, the next logical step is to investigate the mechanism of cell death. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[7]

Signaling Pathway Diagram

The potential mechanism of action for a chloroacetamide compound could involve the covalent modification of a key signaling protein, leading to the induction of apoptosis.

Caption: Hypothetical signaling pathway for chloroacetamide-induced apoptosis.

Conclusion and Future Directions

This application note provides a foundational protocol for the in vitro evaluation of N-benzyl-2-chloro-N-methylpropanamide. The MTT assay serves as a critical first step in characterizing the cytotoxic potential of this novel compound. Subsequent mechanistic studies, such as the Annexin V/PI assay, will be essential to elucidate the mode of action. The versatility of the chloroacetamide scaffold suggests that N-benzyl-2-chloro-N-methylpropanamide could be a valuable lead compound for the development of novel therapeutics, and the protocols outlined herein provide a robust starting point for these investigations.

References

• BenchChem. (n.d.). Application Notes and Protocols for Chloroacetamide Derivatives in Medicinal Chemistry. BenchChem.
• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Alfa Cytology.
• Enamine. (2023, October 27). Chloroacetamides. Enamine.
• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka.
• BenchChem. (2025, December). A Framework for Initial In Vitro Toxicity Screening of Small Molecule Compounds: A Methodological Guide. BenchChem.
• Singh, M., & Singh, S. (2018). In Vitro Assays for Screening Small Molecules. PubMed.
• IntechOpen. (2025, February 19). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen.
• Randolph, J. T., et al. (2023). Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. Journal of Medicinal Chemistry.
• RSC Publishing. (n.d.). Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. RSC Publishing.
• Ohnishi, Y., et al. (2022). Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease. Journal of Medicinal Chemistry.
• PubChem. (n.d.). N-benzyl-2-chloro-N-methylpropanamide. PubChem.

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• 3. Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: The Strategic Role of N-benzyl-2-chloro-N-methylpropanamide in Advanced Peptide Synthesis and Modification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of N-benzyl-2-chloro-N-methylpropanamide in the field of peptide chemistry. While not a conventional reagent for solid-phase peptide synthesis (SPPS), its unique chemical architecture, featuring a reactive α-chloroamide moiety and a sterically influential N-benzyl-N-methyl group, positions it as a specialized tool for the targeted modification and functionalization of peptides. These modifications are critical in modern drug development for enhancing therapeutic profiles, improving stability, and enabling novel bioconjugation strategies. This guide will delve into the mechanistic principles, provide detailed experimental protocols for its use as a selective alkylating agent, and discuss its potential in creating structurally complex and functionally enhanced peptide-based therapeutics.

Introduction: Unveiling the Potential of a Multifunctional Reagent

The landscape of peptide therapeutics is continuously evolving, with a significant focus on post-synthetic modifications to improve pharmacokinetic and pharmacodynamic properties. N-benzyl-2-chloro-N-methylpropanamide (MW: 211.69 g/mol ; CAS: 568567-40-8) is an intriguing, yet underexplored, molecule in this context.[1] Its structure combines two key features:

• A Reactive Electrophile: The 2-chloropropanamide group is an α-haloamide, a class of compounds known for their reactivity as alkylating agents.[2] This functional group is particularly effective for reacting with soft nucleophiles, most notably the thiol group of cysteine residues.[3]

• A Modulating N-Substituent: The N-benzyl-N-methyl group provides significant steric bulk and lipophilicity. This can influence the reagent's reactivity and solubility, and upon conjugation, will modify the physicochemical properties of the target peptide. The benzyl group is also a well-established protecting group in peptide synthesis, removable under specific conditions such as catalytic hydrogenolysis, offering a potential route for further modification after conjugation.[4]

Based on these structural components, the primary application of N-benzyl-2-chloro-N-methylpropanamide in peptide synthesis is not as a building block in the main peptide chain, but as a post-synthetic modification reagent for the selective alkylation of nucleophilic amino acid side chains.

Core Application: Selective Cysteine Alkylation

The most prominent application of α-chloroamides in bioconjugation is the selective and covalent modification of cysteine residues.[3] The sulfur atom of the cysteine thiol is a potent nucleophile that readily attacks the carbon atom bearing the chlorine, displacing it in an SN2 reaction to form a stable thioether bond.

Mechanistic Rationale

The reaction proceeds via nucleophilic substitution, where the deprotonated thiolate anion (S⁻) of a cysteine residue attacks the electrophilic α-carbon of the chloropropanamide. The N-benzyl-N-methyl group, due to its size, may sterically hinder the approach to the electrophilic center, potentially modulating the reaction rate compared to smaller chloroacetamides. This could be leveraged for achieving higher selectivity in proteins with multiple cysteine residues. The reaction is most efficient at a pH slightly above the pKa of the cysteine thiol (~8.3), which ensures a sufficient concentration of the reactive thiolate anion.

graph G { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

// Nodes Peptide_Cys [label="Peptide-Cys-S⁻\n(Nucleophile)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reagent [label="N-benzyl-2-chloro\n-N-methylpropanamide\n(Electrophile)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TransitionState [label="Sₙ2 Transition State", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="Alkylated Peptide\n(Thioether Bond)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="Cl⁻", shape=circle, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Peptide_Cys -- TransitionState [label="Nucleophilic\nAttack"]; Reagent -- TransitionState; TransitionState -> Product [label="Bond Formation"]; TransitionState -> Byproduct [label="Leaving Group\nDeparture"]; }

Caption: Sₙ2 mechanism for cysteine alkylation.

Experimental Protocols

The following protocols are designed as a starting point for researchers. Optimization of reaction conditions (e.g., pH, temperature, stoichiometry, and reaction time) is recommended for each specific peptide.

Protocol 1: Alkylation of a Cysteine-Containing Peptide in Solution

This protocol details the modification of a purified peptide in an aqueous buffer system.

Materials:

• Cysteine-containing peptide

• N-benzyl-2-chloro-N-methylpropanamide

• Degassed reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.5)

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., 1 M Dithiothreitol (DTT) or L-cysteine)

• Reverse-phase HPLC (RP-HPLC) for purification

• Mass spectrometer (e.g., ESI-MS or MALDI-TOF) for analysis

Procedure:

• Peptide Preparation: Dissolve the lyophilized peptide in the degassed reaction buffer to a final concentration of 1-5 mg/mL. Ensure the buffer has been thoroughly degassed by sparging with nitrogen or argon to prevent oxidation of the cysteine thiol.

• Reagent Preparation: Prepare a 10-fold molar excess stock solution of N-benzyl-2-chloro-N-methylpropanamide in a minimal amount of DMF or DMSO. For example, for a 1 mM peptide solution, prepare a 100 mM reagent stock.

• Alkylation Reaction: Add the stock solution of N-benzyl-2-chloro-N-methylpropanamide to the peptide solution to achieve a 5-10 molar excess relative to the peptide.

• Incubation: Gently mix the reaction and incubate at room temperature (20-25°C) for 2-4 hours. The reaction progress can be monitored by taking aliquots at different time points and analyzing them by LC-MS.

• Quenching: Once the reaction is complete (as determined by LC-MS), quench any unreacted N-benzyl-2-chloro-N-methylpropanamide by adding a quenching reagent (e.g., DTT or L-cysteine) to a final concentration of 20-50 mM. Incubate for an additional 30 minutes.

• Purification: Purify the modified peptide from excess reagent and byproducts using RP-HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry. The expected mass will be the mass of the original peptide plus 176.25 Da (the mass of the N-benzyl-N-methylpropanamide moiety minus HCl).

graph G { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=11];

}

Caption: Workflow for solution-phase peptide alkylation.

On-Resin Peptide Modification

Modification can also be performed while the peptide is still attached to the solid support, which can simplify purification. This is particularly useful in Fmoc-based SPPS after the final deprotection step.

Materials:

• Peptide-resin (with a cysteine residue, side-chain protecting group removed)

• N-benzyl-2-chloro-N-methylpropanamide

• N,N-Diisopropylethylamine (DIPEA)

• Solvent: N,N-Dimethylformamide (DMF)

• Washing solvents (DMF, Dichloromethane (DCM))

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

Procedure:

• Resin Preparation: After synthesis and removal of the N-terminal Fmoc group, swell the peptide-resin in DMF.

• Alkylation Solution: Prepare a solution containing N-benzyl-2-chloro-N-methylpropanamide (10 eq.) and DIPEA (20 eq.) in DMF.

• On-Resin Reaction: Add the alkylation solution to the swelled resin and agitate at room temperature for 4-6 hours.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents.

• Cleavage and Deprotection: Cleave the modified peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail.

• Purification and Analysis: Precipitate the cleaved peptide in cold ether, and then purify and characterize as described in Protocol 1.

Advanced Applications and Considerations

• Modulating Bioavailability: The addition of the N-benzyl-N-methylpropanamide moiety significantly increases the lipophilicity of a peptide. This can be strategically used to enhance membrane permeability and oral bioavailability, properties that are often challenging to achieve for peptide drugs.[5]

• Site-Specific Dual Functionalization: The benzyl group on the conjugated moiety can be removed via hydrogenolysis. This would unmask a secondary amine (N-methyl), which could then be used as a handle for a second, orthogonal modification, enabling the creation of complex, dual-functionalized peptide conjugates.

• Potential for Other Nucleophiles: While cysteine is the primary target, other nucleophilic side chains such as lysine, histidine, or even the N-terminus could potentially react under more forcing conditions or at higher pH. Selectivity for cysteine is generally high under the recommended pH range of 7-8.

Data Presentation: Expected Mass Shifts

Amino Acid Target	Reaction Type	Mass Shift (Da)	Notes
Cysteine	Alkylation (Thioether)	+176.25	Highly efficient and selective at pH 7-8.
Lysine	Alkylation (Amine)	+176.25	Slower kinetics; requires higher pH (>9).
N-terminus	Alkylation (Amine)	+176.25	Competes with lysine; dependent on pKa.

Note: The mass shift is calculated as the molecular weight of C₁₁H₁₄NO (176.25 Da), which is the fragment added to the peptide.

Safety and Handling

N-benzyl-2-chloro-N-methylpropanamide is classified with the following hazards: Harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

N-benzyl-2-chloro-N-methylpropanamide represents a valuable tool for the specialized modification of peptides. Its utility lies not in routine synthesis but in the strategic, post-synthetic functionalization of cysteine residues. The resulting thioether linkage is stable, and the appended N-benzyl-N-methyl group offers a dual benefit of modulating the peptide's physicochemical properties and providing a latent site for further chemical elaboration. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore the potential of this reagent in advancing the design and development of next-generation peptide therapeutics.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3583515, N-benzyl-2-chloro-N-methylpropanamide. Retrieved March 20, 2026, from [Link].

• Taylor & Francis Group (n.d.). Chloroacetamide – Knowledge and References. Retrieved March 20, 2026, from [Link].

• St. Paul's Cathedral Mission College. (n.d.). Synthesis-I, Protecting Groups. Retrieved March 20, 2026, from [Link].

• Koniev, S., & Wagner, A. (2015). The Fascinating Chemistry of α-Haloamides. Chemistry – An Asian Journal, 10(11), 2244-2283. Retrieved March 20, 2026, from [Link].

• Guichard, G., et al. (2022). Differential Peptide Multi-Macrocyclizations at the Surface of a Helical Foldamer Template. Angewandte Chemie International Edition, 61(1). Retrieved March 20, 2026, from [Link].

• Aurelio, L., et al. (2019). 6 - Synthesis of N-Alkyl Amino Acids. In T. P. W. (Ed.), Amino Acids, Peptides and Proteins in Organic Chemistry (pp. 211-251). Wiley-VCH. Retrieved March 20, 2026, from [Link].

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• 4. spcmc.ac.in [spcmc.ac.in]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-benzyl-2-chloro-N-methylpropanamide Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals experiencing yield bottlenecks during the synthesis of N-benzyl-2-chloro-N-methylpropanamide .

The coupling of a secondary amine (N-methylbenzylamine) with an alpha-halogenated acyl chloride (2-chloropropanoyl chloride) presents a unique set of chemoselective challenges. Below, we dissect the mechanistic pitfalls of this nucleophilic acyl substitution and provide field-proven, self-validating protocols to drive your reaction yields from sub-50% to >90%.

Reaction Pathway & Mechanistic Bottlenecks

To effectively troubleshoot, we must first map the competitive pathways occurring in your reaction flask. The diagram below illustrates the desired nucleophilic acyl substitution against the three most common yield-destroying side reactions.

Reaction pathways and common side reactions in alpha-chloro amidation.

Troubleshooting Guides & FAQs

Q1: Why is my reaction yield stalling around 50% despite using equimolar starting materials?

A: You are likely experiencing auto-inhibition due to stoichiometric HCl generation. The nucleophilic acyl substitution of an acid chloride with an amine releases one equivalent of hydrogen chloride[1]. If you do not include an auxiliary acid scavenger in your reaction mixture, your unreacted starting material (N-methylbenzylamine) will act as the base. This protonates the amine, converting it into a non-nucleophilic hydrochloride salt and mathematically capping your maximum theoretical yield at 50%.

The Fix: Introduce a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), in a 1.2 to 1.5 molar excess[1]. DIPEA is highly recommended as its steric bulk prevents it from competing as a nucleophile.

Q2: I am detecting a high-molecular-weight impurity in my LC-MS/NMR. What is it, and how do I prevent it?

A: You are observing the product of an SN​2 alpha-substitution[2]. 2-Chloropropanoyl chloride is a bifunctional electrophile: it contains a highly reactive acyl carbon and an alpha-carbon bearing a chloride leaving group. If the reaction temperature is not strictly controlled, the secondary amine can attack the alpha-carbon of the newly formed amide (or the starting acyl chloride), displacing the chloride via a backside attack and forming a diamine byproduct[3].

The Fix: Leverage the difference in activation energies. Nucleophilic acyl substitution is extremely fast even at low temperatures, whereas the SN​2 displacement requires significantly more thermal energy. Perform the dropwise addition of the acyl chloride at 0 °C to 5 °C and maintain this temperature for the first hour of the reaction[4].

Q3: My acyl chloride is fully consumed, but I am recovering large amounts of unreacted N-methylbenzylamine. Why?

A: This data profile is the classic signature of competitive hydrolysis[5]. Acid chlorides react vigorously with ambient moisture to form 2-chloropropanoic acid and HCl. The resulting carboxylic acid is entirely unreactive toward your amine unless you introduce a dedicated peptide coupling reagent (e.g., EDC/HOBt).

The Fix: Ensure strictly anhydrous conditions. Use rigorously dried solvents (e.g., anhydrous DCM over 3Å molecular sieves), flame-dried glassware, and conduct the reaction under an inert argon or nitrogen atmosphere.

Quantitative Yield Optimization Matrix

To demonstrate the causality of the reaction parameters discussed above, review the following condition matrix. This data summarizes how specific variable adjustments directly impact the isolated yield of N-benzyl-2-chloro-N-methylpropanamide.

Solvent Environment	Auxiliary Base	Temperature Profile	Primary Yield Impairment Observed	Optimized Isolated Yield
Dichloromethane (DCM)	None	0 °C to RT	Amine protonation (Stalls at <50%)	45%
Tetrahydrofuran (Wet)	Triethylamine	RT	Severe hydrolysis of acyl chloride	<30%
Dichloromethane (Dry)	Triethylamine	RT (Exothermic)	High SN​2 alpha-substitution byproducts	~65%
Dichloromethane (Dry)	DIPEA (1.5 eq)	0 °C (1h) → RT (2h)	Minimal side reactions detected	>90%

Standard Operating Procedure (SOP): Optimized Synthesis

This protocol is designed as a self-validating system. By incorporating specific in-process controls (IPCs) and targeted workup washes, you ensure that any unreacted starting materials are systematically purged, guaranteeing high purity of the final N-benzyl-2-chloro-N-methylpropanamide.

Reagents Required:

• N-methylbenzylamine (1.0 eq, 10.0 mmol)

• 2-chloropropanoyl chloride (1.1 eq, 11.0 mmol)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 15.0 mmol)

• Anhydrous Dichloromethane (DCM) (0.2 M)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with dry Argon or Nitrogen for 10 minutes to establish a strictly inert atmosphere[5].

• Reagent Loading: Add N-methylbenzylamine (1.21 g, 10.0 mmol) and anhydrous DCM (50 mL) to the flask. Stir to dissolve completely.

• Base Addition: Inject DIPEA (1.94 g, 15.0 mmol) into the stirring solution.

  • Causality: DIPEA acts as the HCl scavenger, protecting the nucleophilicity of the starting amine without competing for the electrophile due to its steric bulk[1].

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes.

  • Causality: Lowering the thermal energy of the system suppresses the higher-activation-energy SN​2 displacement at the alpha-carbon, preventing diamine formation[4].

• Electrophile Addition: Dilute 2-chloropropanoyl chloride (1.40 g, 11.0 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise via a syringe pump or addition funnel over 30 minutes.

  • Causality: Dropwise addition prevents localized exothermic spikes that could provide the thermal energy required for side reactions.

• Reaction Maturation: Maintain the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to slowly warm to room temperature over 2 hours.

• Validation (In-Process Control): Monitor the reaction via TLC (Eluent: 7:3 Hexanes:Ethyl Acetate). The starting amine will stain positive with ninhydrin. Self-Validation: Do not proceed to workup until the ninhydrin-active spot is completely consumed.

• Quenching: Quench the reaction by adding 20 mL of saturated aqueous NH4​Cl . Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

• Purification Washes: Wash the combined organic layers sequentially with:

  • 1M HCl (20 mL): Protonates and pulls any trace unreacted amine and DIPEA into the aqueous layer[1].

  • Saturated aqueous NaHCO3​ (20 mL): Neutralizes residual acid and removes any hydrolyzed 2-chloropropanoic acid.

  • Brine (20 mL): Breaks emulsions and pre-dries the organic layer.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the highly pure N-benzyl-2-chloro-N-methylpropanamide as a viscous oil or low-melting solid.

References

• Acid Chloride to Amide (NH3/Amines)
• 2-Hydroxypropanoyl chloride | 61882-51-7 Source: BenchChem URL
• The SN2 Reaction Mechanism Source: Master Organic Chemistry URL
• 2-chloro-N-[2-(2-oxopyrrolidin-1-yl)
• Design and Synthesis of N-Succinyl-L,L-2.

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. ecommons.luc.edu [ecommons.luc.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]propanamide Supplier [benchchem.com]
• 5. 2-Hydroxypropanoyl chloride | 61882-51-7 | Benchchem [benchchem.com]

Troubleshooting common impurities in N-benzyl-2-chloro-N-methylpropanamide

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for N-benzyl-2-chloro-N-methylpropanamide. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis, purification, and handling of this compound. As Senior Application Scientists, we have compiled this information based on established chemical principles and practical laboratory experience to ensure the integrity and success of your research.

I. Overview of Potential Impurities

The synthesis of N-benzyl-2-chloro-N-methylpropanamide, typically achieved through the acylation of N-benzyl-N-methylamine with 2-chloropropionyl chloride, is a generally robust reaction. However, like any chemical transformation, it is susceptible to the formation of impurities. These can arise from the starting materials, side reactions during the synthesis, or degradation of the final product. Understanding the origin of these impurities is the first step in effective troubleshooting.

The following diagram illustrates the primary synthetic route and potential side reactions leading to common impurities.

Caption: Synthesis of N-benzyl-2-chloro-N-methylpropanamide and common impurity formation pathways.

II. Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

A. Issues Related to Starting Materials and Reagents

Question 1: After my reaction, I observe a significant amount of a water-soluble solid that is not my product. What is the likely cause?

Answer: The most probable cause is the formation of N-benzyl-N-methylammonium chloride. The reaction between 2-chloropropionyl chloride and N-benzyl-N-methylamine generates one equivalent of hydrogen chloride (HCl). If a scavenger base (like triethylamine or pyridine) is not present or is insufficient, this HCl will react with the starting amine to form the corresponding ammonium salt, which is a water-soluble solid.[1] This consumes your starting material and reduces the yield of the desired amide.

Troubleshooting Steps:

• Ensure the use of a suitable base: Incorporate at least one equivalent of a tertiary amine base, such as triethylamine, into your reaction mixture to neutralize the HCl as it is formed.

• Use an excess of the starting amine: Alternatively, using more than two equivalents of N-benzyl-N-methylamine can serve the same purpose, where one equivalent acts as the nucleophile and the other as the acid scavenger.

Question 2: My final product is contaminated with a significant amount of an acidic impurity. What is its origin?

Answer: This acidic impurity is likely 2-chloropropionic acid, which results from the hydrolysis of 2-chloropropionyl chloride.[1] Acyl chlorides are highly reactive towards water. The presence of moisture in your reaction solvent, starting materials, or from atmospheric exposure can lead to this side product.

Troubleshooting Steps:

• Use anhydrous conditions: Ensure that all solvents and reagents are anhydrous. Glassware should be flame-dried or oven-dried before use.

• Perform the reaction under an inert atmosphere: Running the reaction under a dry, inert atmosphere (e.g., nitrogen or argon) will prevent exposure to atmospheric moisture.

B. Issues Observed During Reaction and Work-up

Question 3: My reaction yield is consistently low, even with the presence of a base and under anhydrous conditions. What other factors could be at play?

Answer: Low yields can also be attributed to the quality of your starting materials or suboptimal reaction conditions.

Troubleshooting Steps:

• Verify the purity of starting materials:

  • N-benzyl-N-methylamine: Commercial sources may contain impurities such as N-benzylamine or N-methylamine. These will react with the acyl chloride to produce different amide byproducts. Consider purifying the starting amine by distillation if its purity is questionable.

  • 2-chloropropionyl chloride: Purity can be checked by GC analysis. If necessary, distill the acyl chloride before use.

• Optimize reaction temperature: The acylation reaction is typically exothermic. Adding the acyl chloride dropwise to a cooled solution (e.g., 0 °C) of the amine and base can help to control the reaction rate and minimize side reactions.

• Check for potential dimeric byproducts: In some cases, side reactions involving the starting amine can lead to the formation of dimeric species, such as 1,2-bis(N-benzylmethylamino)ethane, although this is more commonly associated with alkylation reactions rather than acylation.[2][3] If you observe a high-boiling point impurity, this could be a possibility.

Question 4: During aqueous work-up, I am experiencing emulsion formation, making phase separation difficult. How can I resolve this?

Answer: Emulsion formation is common when working with amines and their salts.

Troubleshooting Steps:

• Addition of brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help to break the emulsion by increasing the ionic strength of the aqueous phase.

• Filtration through celite or glass wool: Passing the emulsified mixture through a pad of celite or glass wool can help to break up the emulsion.

• Allow for extended settling time: Sometimes, simply allowing the separatory funnel to stand for a longer period can lead to phase separation.

C. Issues Related to Product Purification and Stability

Question 5: I am observing a new impurity in my product after purification by column chromatography on silica gel. What could be the cause?

Answer: The product, N-benzyl-2-chloro-N-methylpropanamide, contains a chlorine atom alpha to a carbonyl group, which can make it susceptible to nucleophilic substitution. Silica gel, being slightly acidic, can promote the hydrolysis of the C-Cl bond to form N-benzyl-2-hydroxy-N-methylpropanamide, especially if the solvent system contains nucleophilic components like methanol or water.

Troubleshooting Steps:

• Use a less acidic stationary phase: Consider using neutral or basic alumina for chromatography.

• Deactivate the silica gel: Pre-treating the silica gel with a small amount of a tertiary amine (e.g., triethylamine in the eluent) can neutralize the acidic sites.

• Minimize contact time: Do not let the product sit on the column for an extended period.

• Consider alternative purification methods: If the product is thermally stable, distillation under reduced pressure may be a suitable alternative to chromatography.

Question 6: My purified product seems to degrade upon storage. What is the likely degradation pathway and how can I prevent it?

Answer: The primary degradation pathways are likely hydrolysis of the amide bond or the C-Cl bond.

Troubleshooting Steps:

• Storage conditions: Store the purified product in a cool, dry, and dark place. An inert atmosphere can also be beneficial.

• Avoid acidic or basic conditions: The product will be more stable under neutral conditions.

• Monitor purity over time: Periodically check the purity of the stored material using an appropriate analytical technique like HPLC or GC.

III. Analytical Methods for Impurity Profiling

A robust analytical methodology is crucial for identifying and quantifying impurities.[4][5][6]

Analytical Technique	Application	Key Considerations
Gas Chromatography (GC)	Separation and quantification of volatile impurities such as residual solvents and low-boiling starting materials.	Derivatization may be necessary for less volatile or polar compounds.[7]
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of a wide range of impurities, including starting materials, byproducts, and degradation products.	Method development is key to achieving good separation of all potential impurities.[4]
Mass Spectrometry (MS)	Identification of unknown impurities by providing molecular weight and fragmentation information. Often coupled with GC or HPLC (GC-MS, LC-MS).	Provides structural information for impurity identification.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the final product and any isolated impurities.	Can be used for quantitative analysis (qNMR) with an internal standard.

IV. Experimental Protocols

A. General Synthetic Procedure for N-benzyl-2-chloro-N-methylpropanamide

Disclaimer: This is a general procedure and should be adapted and optimized for your specific laboratory conditions and scale.

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve N-benzyl-N-methylamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane.

• Cool the reaction mixture to 0 °C using an ice bath.

• Dissolve 2-chloropropionyl chloride (1.05 equivalents) in anhydrous dichloromethane and add it to the dropping funnel.

• Add the 2-chloropropionyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC or GC analysis indicates the consumption of the starting amine.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl (to remove excess amines), saturated sodium bicarbonate solution (to remove any 2-chloropropionic acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solvent under reduced pressure.

• The crude product can then be purified by vacuum distillation or column chromatography.

B. Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues.

Caption: A logical troubleshooting workflow for the synthesis of N-benzyl-2-chloro-N-methylpropanamide.

V. References

• BenchChem. (2025). Effect of benzyl chloride impurities on reaction outcome. BenchChem Technical Support.

• III Analytical Methods. (n.d.).

• Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. (n.d.).

• Cho, Y. H., & Shin, H. S. (2013). Determination of trace levels of acetamide, propanamide, and butyramide in surface and drinking water using gas chromatography-mass spectrometry after derivatization with 9-xanthydrol. Analytica Chimica Acta, 787, 111–117. [Link]

• Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt. (n.d.). Google Patents.

• N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515. (n.d.). PubChem.

• Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. (n.d.).

• 2-Chloro-N-methylpropanamide | 42275-47-8. (n.d.).

• Recent Trends in Analytical Techniques for Impurity Profiling. (2022). Biomedical Journal of Scientific & Technical Research.

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (2021). Research and Reviews: A Journal of Pharmaceutical Science.

• Radical condensation between benzylic alcohols and acetamides to form 3-arylpropanamides. (2020). Chemical Science. [Link]

• Troubleshooting Methods for Purification of MBP-Tagged Recombinant Proteins. (n.d.).

• BenchChem. (2025). Common side products in the synthesis of N-ethyl-2,2-dimethylpropanamide. BenchChem Technical Support.

• Benzyl chloride synthesis by chlorination or substitution. (n.d.). Organic Chemistry Portal.

• Troubleshooting Guide for Purification using NEBExpress® Ni Resin. (n.d.). NEB.

• BenchChem. (n.d.). An In-depth Technical Guide to N-benzyl-2-methylpropan-1-imine.

• N-Benzyl-2-chloro-N-phenylpropanamide. (n.d.). Sigma-Aldrich.

• The formation and hydrolysis of substituted N-chloro-N-methylbenzamides in aqueous alkali. (n.d.). Journal of the Chemical Society B: Physical Organic.

• N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO). (n.d.). PubChemLite.

• N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information. (n.d.). NextSDS.

• Synthesis of N-(2-chloroethyl)-N-benzyl-methylamine. (n.d.). PrepChem.com.

• LC Purification Troubleshooting Guide. (n.d.). Waters Corporation.

• Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatogra. (n.d.). SciSpace.

• Benzyl Chloride-impurities. (n.d.). Pharmaffiliates.

• 2-Chloro-N-methylpropanamide | C4H8ClNO | CID 14870193. (n.d.). PubChem.

• Acid hydrolysis of N-methylpropanamide yields which pair of products? (2024). Brainly.com.

• Protein purification troubleshooting. (2017). ResearchGate.

• 2-Chloro-2-methylpropanamide | C4H8ClNO | CID 344970. (n.d.). PubChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US4769465A - Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. pharmafocusasia.com [pharmafocusasia.com]
• 5. biomedres.us [biomedres.us]
• 6. rroij.com [rroij.com]
• 7. Determination of trace levels of acetamide, propanamide, and butyramide in surface and drinking water using gas chromatography-mass spectrometry after derivatization with 9-xanthydrol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-benzyl-2-chloro-N-methylpropanamide Derivatives

Welcome to the technical support center for synthetic challenges related to sterically hindered amides. This guide is specifically designed for researchers, chemists, and drug development professionals encountering difficulties in the synthesis of N-benzyl-2-chloro-N-methylpropanamide and its derivatives. The convergence of a sterically demanding secondary amine (N-benzyl-N-methylamine) and a hindered acyl chloride (2-chloropropanoyl chloride) presents a classic synthetic hurdle. This document provides in-depth troubleshooting, validated protocols, and mechanistic insights to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: My acylation reaction to form N-benzyl-2-chloro-N-methylpropanamide is failing or giving very low yields. What is the primary cause?

A1: The most probable cause is severe steric hindrance. The reaction, a nucleophilic acyl substitution, is being impeded from two sources:

• On the Nucleophile: The nitrogen atom of N-benzyl-N-methylamine is a secondary amine, crowded by both a methyl and a larger benzyl group. This bulk physically obstructs the nitrogen's lone pair from attacking the electrophile.[1]

• On the Electrophile: The carbonyl carbon of 2-chloropropanoyl chloride is flanked by an α-methyl and an α-chloro group, creating a congested environment that is difficult for the hindered nucleophile to approach.

This combined steric clash dramatically reduces the reaction rate, often leading to little or no product formation under standard conditions.[2]

Q2: Should I be using 2-chloropropanoyl chloride or 2-chloropropanoic anhydride?

A2: For sterically hindered amines, acyl chlorides are generally the superior choice due to their higher intrinsic reactivity compared to the corresponding anhydrides.[3] The chloride is a better leaving group than a carboxylate anion, which lowers the activation energy of the reaction. While anhydrides are less moisture-sensitive, the enhanced reactivity of the acyl chloride is often necessary to achieve any significant conversion in a sterically demanding system.

Q3: I'm observing a significant amount of unreacted N-benzyl-N-methylamine, even after extended reaction times. How can I drive the reaction to completion?

A3: This is a classic symptom of a slow reaction rate due to steric hindrance. Simply extending the reaction time may not be sufficient. A systematic approach is required:

• Increase Reactant Concentration: Ensure the reaction is run at a reasonable concentration (e.g., 0.5-1.0 M) to increase the frequency of molecular collisions.

• Elevate Temperature: Increasing the temperature provides the necessary activation energy to overcome the steric barrier. Solvents like toluene or DMF are suitable for higher-temperature reactions.[3]

• Employ a Nucleophilic Catalyst: The addition of a catalyst like 4-(Dimethylaminopyridine) (DMAP) can dramatically accelerate the reaction rate. (See Troubleshooting Guide for mechanism).

• Use a More Potent Base: Ensure the HCl byproduct is effectively neutralized. A non-nucleophilic base like triethylamine (Et3N) is standard, but a stronger, non-nucleophilic base like Proton-Sponge® (1,8-Bis(dimethylamino)naphthalene) may be beneficial in difficult cases.[2]

Q4: My purification is complicated by a byproduct with a similar polarity to my product. What could it be?

A4: If your reaction was heated for an extended period, you might be observing byproducts from decomposition or side reactions. Another possibility, especially if using a catalyst like DMAP, is the formation of stable intermediates or related impurities. However, the most common issue is residual starting material. For purification, consider using amine-functionalized silica gel or pre-treating standard silica with a triethylamine solution to prevent the basic amine product from streaking on the column.[2]

Troubleshooting Guide: From Low Yield to Optimized Synthesis

This section addresses specific experimental failures with causal explanations and actionable solutions.

Problem: Extremely Low or No Product Yield (<10%)

This indicates that the activation energy barrier for the reaction is not being overcome by the current experimental conditions.

Caption: Troubleshooting decision tree for low-yield reactions.

• Increase Thermal Energy: Sterically hindered reactions often require elevated temperatures. A standard Schotten-Baumann reaction is often run at 0 °C to room temperature, but this is insufficient here.[4][5] Refluxing in a higher-boiling aprotic solvent like toluene can provide the necessary energy.

• Incorporate a Nucleophilic Catalyst (DMAP): 4-(Dimethylaminopyridine) is a hyper-nucleophilic catalyst that transforms the acyl chloride into a far more reactive acylating agent.

  • Mechanism of Action: DMAP attacks the acyl chloride to form a highly electrophilic N-acylpyridinium salt. This intermediate is much more susceptible to nucleophilic attack by the hindered secondary amine than the original acyl chloride. DMAP is then regenerated, allowing it to act catalytically.

Problem: Reaction Stalls at ~50% Conversion

This often occurs when the generated hydrochloric acid (HCl) byproduct is not effectively neutralized. The HCl protonates the unreacted N-benzyl-N-methylamine, forming an ammonium salt. This salt is no longer nucleophilic and cannot react with the acyl chloride, thus halting the reaction. [6]

• Base Stoichiometry: Ensure at least 1.1 to 1.2 equivalents of a tertiary amine base (e.g., triethylamine, diisopropylethylamine) are used to scavenge the HCl.

• Biphasic Schotten-Baumann Conditions: Running the reaction in a two-phase system (e.g., dichloromethane/water or toluene/water) with an inorganic base like NaOH or K2CO3 in the aqueous phase can be very effective. [4][5]The HCl byproduct is immediately neutralized in the aqueous phase, preventing it from protonating the amine in the organic phase.

Experimental Protocols

Protocol 1: Optimized Catalytic Acylation for Hindered Substrates

This protocol incorporates elevated temperature and DMAP catalysis for the synthesis of N-benzyl-2-chloro-N-methylpropanamide.

Materials:

• N-benzyl-N-methylamine (1.0 eq.)

• 2-chloropropanoyl chloride (1.1 eq.)

• Triethylamine (Et3N) (1.5 eq.)

• 4-(Dimethylaminopyridine) (DMAP) (0.1 eq.)

• Anhydrous Toluene

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add N-benzyl-N-methylamine (1.0 eq.) and anhydrous toluene.

• Add triethylamine (1.5 eq.) and DMAP (0.1 eq.) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-chloropropanoyl chloride (1.1 eq.) in anhydrous toluene dropwise over 15 minutes.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 80 °C.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours.

• Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Alternative - Dehydrative Coupling with Boronic Acid Catalysis

For cases where the acyl chloride is problematic or unavailable, direct coupling of the carboxylic acid and amine is a viable, albeit more advanced, alternative. Certain heterocyclic boronic acids have shown high catalytic activity for amidations of less reactive substrates. [7] Materials:

• N-benzyl-N-methylamine (1.0 eq.)

• 2-chloropropanoic acid (1.1 eq.)

• Thianthrene-4-boronic acid (5 mol%) [7]* Toluene (with Dean-Stark trap or molecular sieves)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2-chloropropanoic acid (1.1 eq.), N-benzyl-N-methylamine (1.0 eq.), thianthrene-4-boronic acid (0.05 eq.), and toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap, driving the reaction forward.

• Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated NaHCO3 and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Summary Table

The following table provides a comparative summary of expected outcomes based on the chosen reaction conditions. These are representative values to guide experimental design.

Method	Base (eq.)	Catalyst (mol%)	Solvent	Temp (°C)	Typical Time (h)	Expected Yield
Standard Schotten-Baumann [4][5]	Et3N (1.2)	None	DCM	25	24-72	< 20%
Biphasic Schotten-Baumann [4][5]	aq. NaOH (2.0)	None	DCM/H2O	25	24-48	30-50%
Optimized Catalytic (Protocol 1)	Et3N (1.5)	DMAP (10)	Toluene	80	12-24	> 80%
Dehydrative Coupling (Protocol 2) [7]	None	Boronic Acid (5)	Toluene	110	18-36	60-75%

References

• Google. (2026).
• SATHEE JEE. Chemistry Schotten Baumann Reaction.
• Grokipedia. Schotten–Baumann reaction.
• Kang, Y.-J., Chung, H.-A., Kim, J.-J., & Yoon, Y.-J. (2002). 2-Acylpyridazin-3-ones: Novel Mild and Chemoselective Acylating Agents for Amines. Synthesis, 2002(05), 733–738.
• Hyster, T. K., & Arnold, F. H. (2024). Asymmetric Synthesis of α-Chloroamides via Photoenzymatic Hydroalkylation of Olefins. Journal of the American Chemical Society.
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• Lu, Y., Wang, Y., & Ishihara, K. (2016). Boronic acid–DMAPO cooperative catalysis for dehydrative condensation between carboxylic acids and amines.
• Maji, B., & Tunge, J. A. (2021). Ritter-enabled catalytic asymmetric chloroamidation of olefins. Chemical Science, 12(3), 1158–1162.
• Khalid, M., El-Manawaty, M., & Al-Omar, M. (2020). Synthesis of Weinreb and their Derivatives (A-Review). Oriental Journal of Chemistry, 36(2), 206-219.
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• McDonald, C., & Toste, F. D. (2021). On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids. Molecules, 26(16), 4945.
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• Hyster, T. K., & Arnold, F. H. (2024). Asymmetric Synthesis of α-Chloroamides via Photoenzymatic Hydroalkylation of Olefins. Journal of the American Chemical Society.
• Woo, J. C. S., Fenster, E., & Dake, G. R. (2004). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. The Journal of Organic Chemistry, 69(25), 8984–8986.
• Kumar, A., & Tunge, J. A. (2023). Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. The Journal of Organic Chemistry, 88(16), 11463–11472.
• D'Elia, V., & Tofi, M. (2018). The Fascinating Chemistry of α‐Haloamides. Chemistry – A European Journal, 24(53), 14049–14063.
• Khalid, M., El-Manawaty, M., & Al-Omar, M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219.
• Kumar, A., Akula, H. K., & Lakshman, M. K. (2011). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. European Journal of Organic Chemistry, 2011(21), 3933–3940.
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Purification techniques for N-benzyl-2-chloro-N-methylpropanamide crude mixtures

Technical Support Center: Purification of N-benzyl-2-chloro-N-methylpropanamide

Welcome to the technical support center for the purification of N-benzyl-2-chloro-N-methylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this and structurally similar compounds. The content is structured in a question-and-answer format to directly address specific experimental issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the purification strategy for N-benzyl-2-chloro-N-methylpropanamide.

Q1: What are the most likely impurities in a crude N-benzyl-2-chloro-N-methylpropanamide reaction mixture?

A1: The impurities largely depend on the synthetic route. A common method is the reaction of N-benzyl-N-methylamine with 2-chloropropionyl chloride.[1][] Therefore, the primary impurities you might encounter are:

• Unreacted Starting Materials:

  • N-benzyl-N-methylamine: A basic impurity, which can be removed with an acidic wash during workup.

  • 2-chloropropionyl chloride: Highly reactive and typically quenched during aqueous workup to form 2-chloropropionic acid, an acidic impurity.

• Byproducts of the Coupling Reagent: If a coupling agent like DCC is used to form the amide bond from the corresponding carboxylic acid, you will have byproducts such as dicyclohexylurea (DCU).[]

• Degradation Products: Amides can be susceptible to hydrolysis under strong acidic or basic conditions, which could revert the product to its starting materials.[3][4] The chloro-group also introduces potential for side reactions.

• Solvent Residues: Residual solvents from the reaction or extraction steps.

Q2: What is the first step I should take before attempting a large-scale purification?

A2: Always begin with Thin-Layer Chromatography (TLC). TLC is an indispensable analytical tool to visualize the complexity of your crude mixture.[5][6] It helps you to:

• Identify the number of components in your mixture.

• Determine an appropriate solvent system for column chromatography.[6]

• Assess the relative polarity of your target compound and the impurities.

A good starting solvent system for TLC analysis of a moderately polar compound like N-benzyl-2-chloro-N-methylpropanamide is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.

Q3: Which primary purification technique should I consider: column chromatography or recrystallization?

A3: The choice depends on the nature of your crude product.

• Recrystallization is the method of choice if your crude product is a solid and has a relatively high purity (>90%). It is an efficient, scalable, and often cost-effective method for removing small amounts of impurities.[3][7]

• Column Chromatography is more suitable for purifying complex mixtures, oils, or solids with multiple, closely-related impurities.[5][8] It offers finer separation based on the differential adsorption of components to the stationary phase.[5]

The diagram below illustrates a general decision-making workflow.

Caption: Decision workflow for purification strategy.

Section 2: Troubleshooting Guide - Column Chromatography

This section addresses common problems encountered during chromatographic purification.

Q4: My compound is streaking badly on the TLC plate and the column. What is causing this?

A4: Streaking, or tailing, is often a sign of undesirable secondary interactions or sample issues.

• Possible Cause 1: Compound is too acidic or basic. N-benzyl-2-chloro-N-methylpropanamide is largely neutral, but residual acidic (2-chloropropionic acid) or basic (N-benzyl-N-methylamine) impurities can interact strongly with the slightly acidic silica gel, causing streaking.[9]

  • Solution: For acidic impurities, consider adding a small amount (~0.5-1%) of acetic acid to your eluent. For basic impurities, add a similar amount of triethylamine. This neutralizes the active sites on the silica and the impurity itself, leading to cleaner separation.

• Possible Cause 2: Sample is overloaded. Applying too much sample to the TLC plate or column can saturate the stationary phase.[9]

  • Solution: Dilute your sample before spotting on TLC. For column chromatography, use a proper adsorbent-to-sample ratio, typically ranging from 20:1 to 50:1 by weight for more difficult separations.[8]

• Possible Cause 3: Compound is degrading on silica. While less common for this specific amide under neutral conditions, some compounds are unstable on silica gel.

  • Solution: If you suspect degradation, consider switching to a less acidic stationary phase like alumina (neutral or basic grade) or using a deactivated silica gel.[8]

Q5: I can't get good separation between my product and an impurity. The Rf values are too close. How can I improve resolution?

A5: Improving resolution requires optimizing the selectivity of your chromatographic system.[9]

• Solution 1: Adjust Solvent Polarity. The most straightforward approach is to decrease the polarity of the eluent. Use a shallower gradient or a less polar solvent mixture (e.g., increase the hexane-to-ethyl acetate ratio). This will cause all compounds to move more slowly down the column, increasing the distance between them.[5]

• Solution 2: Change the Solvents. Switching one of the eluent components can alter selectivity. For example, replacing ethyl acetate with dichloromethane or a mixture of acetone/hexanes can change the specific interactions between the solutes, solvent, and stationary phase, potentially resolving the compounds.[9]

• Solution 3: Use a High-Performance Column. Using silica gel with a smaller and more uniform particle size (e.g., in flash chromatography) will increase the column's efficiency and lead to sharper peaks and better resolution.[5]

Common Solvent Systems for Silica Gel Chromatography (Increasing Polarity)

100% Hexane / Heptane

Dichloromethane / Hexane mixtures

Ethyl Acetate / Hexane mixtures

Acetone / Hexane mixtures

100% Ethyl Acetate

Ethanol / Ethyl Acetate mixtures

Caption: Table of common eluents ordered by increasing polarity.

Q6: I ran the column, but my yield is very low. Where did my product go?

A6: Low recovery can be frustrating. Here’s a troubleshooting flowchart to diagnose the issue.

Caption: Troubleshooting flowchart for low column chromatography yield.

Section 3: Troubleshooting Guide - Recrystallization

This section provides solutions for common issues during recrystallization.

Q7: I've added hot solvent, but my crude solid won't dissolve completely. What should I do?

A7: This is a common scenario with several potential causes.

• Possible Cause 1: Insufficient Solvent. You may simply need to add more hot solvent.

  • Solution: Add small portions of the hot recrystallization solvent to the boiling solution until the solid just dissolves.[7] Avoid adding a large excess, as this will reduce your final yield.[7]

• Possible Cause 2: Insoluble Impurity. The undissolved solid might not be your product but an insoluble impurity.

  • Solution: If adding more solvent doesn't dissolve the remaining solid, you should perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper to remove the insoluble material before allowing the filtrate to cool.[7][10]

• Possible Cause 3: Incorrect Solvent Choice. The chosen solvent may not be suitable for dissolving your compound even when hot.

  • Solution: Re-evaluate your solvent choice by testing the solubility of small amounts of your crude product in various solvents. An ideal single solvent will dissolve the compound when hot but not when cold.[7]

Q8: My solution has cooled, but no crystals have formed. How can I induce crystallization?

A8: Crystal formation requires nucleation, which sometimes needs encouragement.

• Solution 1: Scratch the Flask. Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches on the glass provide a surface for crystal nucleation.

• Solution 2: Seed the Solution. Add a tiny crystal of the pure product (if available) to the solution. This "seed crystal" provides a template for further crystal growth.

• Solution 3: Cool to a Lower Temperature. Place the flask in an ice-water bath to further decrease the solubility of your compound. This should be done only after the solution has been allowed to cool slowly to room temperature to ensure the formation of pure crystals rather than rapid precipitation of impurities.[7]

• Solution 4: Reduce the Volume of Solvent. You may have added too much solvent, making the solution unsaturated even when cold. Gently heat the solution to boil off some of the solvent, then allow it to cool again.[10]

Q9: My product "oiled out" instead of forming crystals. What does this mean and how can I fix it?

A9: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is cooled too rapidly.

• Solution 1: Re-heat and Cool Slowly. Re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the flask to cool much more slowly. Insulating the flask can help.

• Solution 2: Use a Lower-Boiling Solvent. If the problem persists, your solvent's boiling point may be too high. Choose a different solvent with a lower boiling point in which your compound is also soluble when hot and insoluble when cold.

• Solution 3: Use a Two-Solvent System. Try a two-solvent recrystallization.[10] Dissolve the compound in a minimum amount of a hot solvent in which it is very soluble (e.g., ethanol or acetone). Then, slowly add a "non-solvent" (in which the compound is insoluble, e.g., water or hexanes) dropwise to the hot solution until it just becomes cloudy. Add a drop or two of the first solvent to make it clear again, then cool slowly.[10]

Section 4: Protocol Appendix

Protocol 1: TLC Analysis

• Prepare a developing chamber by adding a small amount of the chosen eluent (e.g., 3:1 Hexanes:Ethyl Acetate) and a piece of filter paper. Cover and let it equilibrate.

• Dissolve a small amount of your crude mixture in a volatile solvent like dichloromethane.

• Use a capillary tube to spot the solution onto the baseline of a TLC plate.

• Place the plate in the chamber, ensuring the baseline is above the solvent level.

• Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots under a UV lamp (254 nm). If needed, use a chemical stain like potassium permanganate.

Protocol 2: Flash Column Chromatography

• Preparation: Select a column of appropriate size. Add a small plug of cotton or glass wool to the bottom. Add a thin layer of sand.[8]

• Packing the Column: Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexanes).[11] Pour the slurry into the column, tapping the side gently to ensure even packing without air bubbles.[11] Drain the solvent until it is just level with the top of the silica. Add another thin layer of sand.

• Loading the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (ideally the eluent or a less polar solvent). Carefully add the sample solution to the top of the column. Alternatively, for "dry loading," adsorb the sample onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Running the Column: Carefully add the eluent to the top of the column.[8] Apply gentle pressure (using a bulb or regulated air line) to force the solvent through the column at a steady rate.[5]

• Collecting Fractions: Collect the eluate in a series of test tubes or flasks. Monitor the separation by collecting small fractions and analyzing them by TLC.

• Elution Gradient: Start with a non-polar solvent and gradually increase the polarity (e.g., by increasing the percentage of ethyl acetate in hexanes) to elute compounds with increasing polarity.[5]

• Isolation: Combine the pure fractions (as determined by TLC), and remove the solvent using a rotary evaporator.

References

• Benchchem. (n.d.). Technical Support Center: HPLC Purification of N-aryl Amides.
• ResearchGate. (2020). What is the best technique for amide purification?.
• HPLC Troubleshooting Guide. (n.d.).
• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?.
• NEB. (n.d.). Troubleshooting Guide for Purification using NEBExpress® Ni Spin Columns.
• University of Toronto Scarborough. (n.d.). Recrystallization - Single Solvent.
• University of Alberta. (n.d.). Column chromatography.
• PubChem. (n.d.). N-benzyl-2-chloro-n-methylpropanamide.
• PubChem. (n.d.). N-benzyl-2-chloro-N-methylpropanamide | C11H14ClNO | CID 3583515.
• Organic Syntheses. (n.d.). N-benzylacrylamide.
• NextSDS. (n.d.). N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information.
• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide.
• LibreTexts Chemistry. (2022, September 24). Chemistry of Amides.
• University of Colorado Boulder. (n.d.). Column Chromatography.
• Master Organic Chemistry. (2018, February 28). Synthesis, Nomenclature, and Properties Of The Amide Functional Group.
• Columbia University. (n.d.). Column chromatography.
• BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis.
• Professor Dave Explains. (2023, March 10).
• Royal Society of Chemistry. (n.d.). Degradation of benzylamines during chlorination and chloramination.

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Process Chemistry Technical Support Center: Troubleshooting N-benzyl-2-chloro-N-methylpropanamide Synthesis

Welcome to the Process Chemistry Technical Support Center. This module is designed for researchers, scientists, and drug development professionals tasked with optimizing the alpha-chlorination of N-benzyl-N-methylpropanamide.

When synthesizing N-benzyl-2-chloro-N-methylpropanamide, controlling the electrophilic halogenation is critical. Poorly controlled chlorination leads to a cascade of highly toxic byproducts, including genotoxic benzylic chlorides, over-chlorinated species, and highly regulated nitrosamines[1],[2]. This guide provides field-proven, mechanistically grounded solutions to eliminate these impurities.

Mechanistic Overview & Byproduct Pathways

To troubleshoot a reaction, we must first understand the causality of failure. The chlorination of N-benzyl-N-methylpropanamide can proceed via two competing pathways: a controlled ionic enolization pathway (desired) and an uncontrolled radical propagation pathway (undesired)[3]. Furthermore, adventitious moisture introduces a hydrolytic degradation pathway [1].

Mechanistic pathways of N-benzyl-N-methylpropanamide chlorination and byproduct formation.

Knowledge Base & FAQs

Q1: Why are we detecting high levels of the 2,2-dichloro over-chlorination byproduct?

Causality: Alpha-chlorination requires the amide to tautomerize into an enol/enolate intermediate. When aggressive reagents like Chlorine gas (Cl₂) are used at ambient temperatures, the localized concentration of electrophilic chlorine exceeds the rate of enolization. This triggers a secondary radical pathway that chlorinates the already activated alpha-carbon a second time[3]. Solution: Shift the mechanism entirely to the ionic pathway. Replace Cl₂ gas with N-Chlorosuccinimide (NCS)[4]. NCS provides a controlled, steady release of electrophilic chlorine (Cl⁺), ensuring the reaction rate is bottlenecked by enolization rather than halogen concentration.

Q2: What causes the formation of benzylic chlorides, and why are they a regulatory concern?

Causality: Atomic chlorine radicals (Cl•) are highly reactive. If the reaction is exposed to UV light or high heat, homolytic cleavage of the chlorinating agent occurs. These radicals will abstract the weak benzylic hydrogen atoms via a radical chain mechanism, forming benzylic chlorides[2]. These are potent alkylating agents and are classified as Potentially Genotoxic Impurities (PGIs). Solution: Perform the reaction in strictly actinic (light-blocking) glassware. Add a catalytic amount of a radical scavenger, such as TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl), to quench any rogue Cl• radicals before they can initiate benzylic C-H activation.

Q3: We detected traces of N-nitrosomethylbenzylamine (NMBA). How is a nitrosamine forming in a chlorination reaction?

Causality: This is a cascading failure caused by trace moisture. Water hydrolyzes the amide bond under the acidic conditions generated during chlorination, releasing the secondary amine, N-benzyl-N-methylamine. In the presence of active chlorine, this amine forms a chloramine intermediate, which subsequently reacts with ambient nitrites or undergoes oxidation to form NMBA—a highly toxic cohort of concern (CoC) nitrosamine[1]. Solution: The system must be strictly anhydrous. Implement Karl Fischer (KF) titration as a mandatory go/no-go checkpoint before reagent addition.

Quantitative Benchmarking

To illustrate the impact of mechanistic control, the following table summarizes the impurity profiles of N-benzyl-N-methylpropanamide chlorination under various experimental conditions.

Chlorinating System	Temp (°C)	Additives	Target Yield (%)	2,2-Dichloro Byproduct (%)	Benzylic Chloride PGI (%)	NMBA (ppm)
Cl₂ (gas)	25	None	65.2	15.4	12.1	5.20
SO₂Cl₂	0	None	78.5	8.3	5.4	2.10
NCS	-20	TEMPO (0.1 eq)	94.8	< 0.1	< 0.1	< 0.01

Data demonstrates that switching to NCS at low temperatures with radical scavengers effectively eliminates toxic byproducts.

Validated Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the In-Process Control (IPC) criteria are met.

Step 1: Reactor Preparation & Moisture Validation

• Flame-dry a 500 mL jacketed reactor equipped with an overhead stirrer and argon inlet.

• Charge 200 mL of anhydrous Dichloromethane (DCM).

• Validation Checkpoint: Perform Karl Fischer (KF) titration on the solvent. Proceed ONLY if moisture is < 50 ppm. Causality: Prevents amide hydrolysis and subsequent NMBA nitrosamine formation.

Step 2: Substrate & Scavenger Charging

• Add 10.0 g (56.4 mmol) of N-benzyl-N-methylpropanamide to the reactor.

• Add 0.088 g (0.56 mmol, 0.01 eq) of TEMPO. Causality: TEMPO acts as an active radical sink to prevent benzylic C-H chlorination.

• Cool the reactor jacket to -20 °C.

Step 3: Controlled Electrophilic Chlorination

• Weigh 7.9 g (59.2 mmol, 1.05 eq) of recrystallized N-Chlorosuccinimide (NCS).

• Add the NCS in 5 equal portions over 60 minutes. Causality: Portion-wise addition prevents thermal spikes that could trigger homolytic Cl-Cl cleavage.

• Stir the suspension at -20 °C for 4 hours.

Step 4: In-Process Control (IPC)

• Draw a 0.5 mL aliquot, quench with 0.5 mL of cold 10% Na₂S₂O₃, and analyze via HPLC-UV (254 nm).

• Validation Checkpoint: The reaction is deemed complete and safe to quench globally ONLY when unreacted starting material is < 1.0% and the 2,2-dichloro byproduct is < 0.1%. If starting material remains, stir for an additional 1 hour. Do not add excess NCS.

Step 5: Quench and Workup

• Quench the reaction by slowly adding 50 mL of cold 10% aqueous Sodium Thiosulfate (Na₂S₂O₃). Causality: Thiosulfate immediately reduces any unreacted active chlorine, neutralizing the risk of downstream chloramine/nitrosamine formation.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the highly pure N-benzyl-2-chloro-N-methylpropanamide.

Troubleshooting Workflow

Use the following diagnostic tree to rapidly identify and resolve deviations in your impurity profile.

Troubleshooting workflow for identifying and mitigating chlorination byproducts.

References

• Degradation of benzylamines during chlorination and chloramination Source: RSC Publishing (Environmental Science: Water Research & Technology) URL:[Link]

• Chemical Transformations of Benzyl Alcohol Caused by Atomic Chlorine Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

• Mechanism of Chlorination Process: From Propanoic Acid to α-Chloropropanoic Acid and Byproducts Using Propanoic Anhydride as Catalyst Source: ResearchGate / Journal of Chemistry URL:[Link]

• Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes Source: Organic Chemistry Portal / Journal of the American Chemical Society URL:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to N-benzyl-2-chloro-N-methylpropanamide and Other Chloroacetamide-Based Bioactive Compounds

Introduction: The Chloroacetamide Moiety as a Versatile Covalent Warhead

The α-chloroacetamide group is a deceptively simple functional group that has been leveraged by chemists for decades across disparate fields, from large-scale agriculture to precision medicine. Its utility stems from its nature as a moderately reactive electrophile, capable of forming stable, irreversible covalent bonds with nucleophilic amino acid residues—most notably cysteine—on target proteins.[1] This ability to act as a "warhead" has cemented its role in two major classes of bioactive compounds: the widely used chloroacetamide herbicides and a growing class of targeted covalent inhibitors in drug development.[2][3]

This guide focuses on N-benzyl-2-chloro-N-methylpropanamide , a specific but sparsely documented member of this class.[4] Due to the limited publicly available experimental data on this particular compound, we will adopt a structure-activity relationship (SAR) approach. By dissecting its unique structural features—the N-benzyl and N-methyl groups—and comparing them to well-characterized chloroacetamides, we can build a robust framework for predicting its behavior and outlining a comprehensive strategy for its experimental evaluation. This guide will provide researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols necessary to investigate N-benzyl-2-chloro-N-methylpropanamide and similar derivatives.

Chapter 1: The Fundamental Chemistry of Chloroacetamide Reactivity

At its core, the biological activity of a chloroacetamide is driven by its chemistry. The electron-withdrawing carbonyl group polarizes the adjacent carbon-chlorine bond, rendering the α-carbon susceptible to nucleophilic attack. In a biological system rich with potential targets, the thiol side chain of cysteine is a particularly effective nucleophile.

The reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism, where the cysteine sulfur attacks the α-carbon, displacing the chloride leaving group.[5] This forms a stable thioether bond, permanently modifying the target protein.

Caption: SN2 mechanism of covalent modification of a protein cysteine residue by a chloroacetamide warhead.

The reactivity of the warhead is a critical design parameter. While more reactive electrophiles like bromoacetamides or iodoacetamides exist, their high reactivity can lead to off-target effects and potential toxicity.[5] Chloroacetamides offer a more moderate reactivity profile, which can be finely tuned through steric and electronic modifications on the amide scaffold to achieve a balance of potency and selectivity.[1]

Chapter 2: The Application Landscape: A Tale of Two Scaffolds

The substituents on the amide nitrogen dictate the compound's ultimate biological application. They are responsible for directing the chloroacetamide warhead to its specific protein target, turning a generally reactive molecule into a specialized agent. We will compare the structure of N-benzyl-2-chloro-N-methylpropanamide to two established classes of chloroacetamides.

Class A: Herbicides (e.g., Alachlor, Metolachlor)

Chloroacetamide herbicides have been mainstays in agriculture for decades.[6] Their primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a process essential for early seedling development.[7]

• Mechanism of Action: These herbicides are thought to covalently bind to a cysteine residue in the active site of VLCFA elongase enzymes, halting the production of lipids required for cell membrane formation and growth.[7]

• Key Structural Features of Herbicides:

  • N-Aryl Group: Typically a 2,6-disubstituted aniline (e.g., 2,6-diethylaniline in Alachlor). This bulky group is crucial for fitting into the enzyme's active site.

  • N-Alkoxymethyl or N-Alkoxyethyl Group: A group like -CH₂OCH₃ (methoxymethyl) is common. This moiety is believed to play a role in the compound's uptake, translocation, and metabolism within the plant.[8]

• Comparative Analysis with N-benzyl-2-chloro-N-methylpropanamide:

  • The N-benzyl group on our topic compound is structurally distinct from the N-alkoxyalkyl groups of herbicidal chloroacetamides. While the benzyl group provides significant steric bulk and lipophilicity, similar to the substituted aryl rings, its conformational flexibility is different.

  • Structure-activity relationship studies on herbicides indicate that lipophilicity and the total number of carbon atoms are key determinants of activity and toxicity.[7] The N-benzyl and N-methyl groups of our compound contribute to a predicted LogP (a measure of lipophilicity) that falls within the range of some active herbicides, suggesting that it could possess phytotoxic properties.[4] However, the lack of an N-alkoxyalkyl moiety might hinder its ability to effectively reach and inhibit the VLCFA elongase target.

Class B: Targeted Covalent Inhibitors (e.g., Anticonvulsants, Kinase Inhibitors)

In medicinal chemistry, the chloroacetamide moiety is used to achieve irreversible inhibition of specific protein targets implicated in disease, enhancing potency and prolonging the duration of action.[3]

• Mechanism of Action: The N-substituents are designed to bind with high affinity to a specific pocket on a target protein, positioning the chloroacetamide warhead to react with a nearby, accessible cysteine residue. This has been used to target kinases, proteases, and other enzymes.[9][10]

• Key Structural Features of N-Benzyl Amide Therapeutics:

  • N-Benzyl Group: Research into N-benzyl-2-acetamidopropionamide derivatives has identified them as highly potent anticonvulsant agents.[11] In this class, the N-benzyl group is a critical pharmacophore, likely involved in key binding interactions within its neurological target. SAR studies show that substitutions on the benzyl ring can modulate activity.[12]

• Comparative Analysis with N-benzyl-2-chloro-N-methylpropanamide:

  • The core scaffold of our topic compound is highly analogous to the N-benzyl acetamide anticonvulsants. The primary difference is the presence of the chloroacetamide "warhead" in place of a simple acetamide.

  • This suggests a compelling hypothesis: N-benzyl-2-chloro-N-methylpropanamide could be investigated as a covalent, irreversible anticonvulsant. The N-benzyl and N-methyl groups would provide the initial binding affinity for the target, while the chloroacetamide moiety would lock the compound in place, potentially leading to a highly potent and long-lasting therapeutic effect. A similar strategy has been successfully employed in developing covalent inhibitors for targets like Fibroblast Growth Factor Receptor (FGFR) in cancer therapy.[13]

Chapter 3: A Practical Framework for Experimental Evaluation

To move from prediction to data, a logical, stepwise experimental plan is required. The following protocols provide a self-validating system to synthesize and characterize the activity of N-benzyl-2-chloro-N-methylpropanamide.

Protocol 3.1: Synthesis of N-benzyl-2-chloro-N-methylpropanamide

This protocol describes the synthesis via acylation of N-benzylmethylamine with 2-chloropropionyl chloride. The causality is straightforward: the nucleophilic secondary amine attacks the electrophilic acyl chloride, forming the amide bond. A non-nucleophilic base is used to quench the HCl byproduct.

Materials:

• N-benzylmethylamine

• 2-chloropropionyl chloride

• Triethylamine (TEA), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve N-benzylmethylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the stirred solution to 0 °C in an ice bath.

• Add 2-chloropropionyl chloride (1.1 eq) dropwise to the solution over 15-20 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to yield the pure N-benzyl-2-chloro-N-methylpropanamide.

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 3.2: Biochemical Evaluation of Covalent Reactivity

To assess the compound's potential as a covalent inhibitor, its reactivity towards a model thiol (glutathione, GSH) can be measured. This provides a quantitative measure of the warhead's intrinsic electrophilicity.[1] The rate of GSH conjugation can be monitored over time using LC-MS.

Caption: Experimental workflow for determining the reactivity of a chloroacetamide with glutathione (GSH).

Protocol 3.3: Cellular Evaluation of Biological Activity

An essential step is to determine if the compound has any effect on living cells. The MTT assay is a standard colorimetric method to measure general cytotoxicity by assessing the metabolic activity of cells.[14]

Materials:

• Human cell line (e.g., HEK293 for general toxicity, or a specific cancer cell line if evaluating as an anti-cancer agent)

• 96-well cell culture plates

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compound dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in complete growth medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle-only control (DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value by plotting a dose-response curve.

Chapter 4: Data Interpretation and Comparative Summary

Based on the structural analysis and established SAR principles, we can construct a comparative table to guide future research. This table contrasts the known properties of the herbicide Alachlor and a representative N-benzyl acetamide anticonvulsant with the predicted properties of N-benzyl-2-chloro-N-methylpropanamide.

Feature	Alachlor (Herbicide)	(R)-N-benzyl-2-acetamido-3-methoxypropionamide (Anticonvulsant)[11]	N-benzyl-2-chloro-N-methylpropanamide (Subject of Guide - Predicted)
Primary Application	Agriculture (Weed Control)	CNS Therapeutics	Potential for CNS Therapeutics or other Covalent Inhibition
Mechanism of Action	Inhibition of VLCFA Elongase	Unknown (likely modulation of ion channel or receptor)	Covalent (Irreversible) Inhibition
Putative Target	Plant VLCFA Elongase Enzymes	Undisclosed CNS target	Accessible Cysteine on a CNS protein or other enzyme
Key Structural Features	2,6-diethylaniline ring; N-methoxymethyl group	N-benzyl group; C3-methoxy group; (R)-stereochemistry	N-benzyl group; N-methyl group; 2-chloropropanamide (covalent warhead)
Expected Potency Driver	Scaffold fit in enzyme active site	Stereospecific binding of scaffold	Covalent bond formation following initial scaffold binding

Conclusion

While N-benzyl-2-chloro-N-methylpropanamide remains an under-characterized molecule, a thorough analysis of its structural components in the context of known chloroacetamide chemistry provides a clear and logical path forward for its investigation. Its N-benzyl group strongly suggests a potential utility in therapeutic applications, particularly mirroring the scaffold of known N-benzyl amide anticonvulsants.[11] The incorporation of the chloroacetamide warhead presents a rational strategy to convert a potentially reversible binder into a potent, irreversible covalent inhibitor.

The experimental protocols detailed in this guide provide the necessary tools for any researcher to synthesize this compound and perform the foundational biochemical and cellular assays required to test this hypothesis. By systematically evaluating its reactivity, cytotoxicity, and effects in more specific disease-relevant models, the true potential of N-benzyl-2-chloro-N-methylpropanamide can be unlocked, potentially adding a new and valuable tool to the arsenal of covalent inhibitors.

References

A complete list of all sources cited in this guide, including full titles and verifiable URLs, is provided below for further reading and verification.

References

• Profiling of Disubstituted Chloroacetamides’ Potential Biological Activity by Liquid Chromatography. (2025). MDPI. Retrieved from [Link]

• Unlock the Potential of Chloroacetamide: Synthesis, Herbicidal Activity, and Advanced Applications in Agrochemicals. NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Quantitative Structure–Retention Relationship Approach in Assessing the Chloroacetamides' Biological Profile. ResearchGate. Retrieved from [Link]

• Structure-toxicity relationship of chloroacetanilide herbicides: relative impact on soil microorganisms. (2012). PubMed. Retrieved from [Link]

• Alkylating reactivity and herbicidal activity of chloroacetamides. (2003). PubMed. Retrieved from [Link]

• N-benzyl-2-chloro-N-methylpropanamide. PubChem. Retrieved from [Link]

• Scheme of the hydrolysis of N -Benzyl-2-chloroacetamide catalyzed by CaLB and used for the screening of mutants. ResearchGate. Retrieved from [Link]

• Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease. ResearchGate. Retrieved from [Link]

• Covalent Inhibitors: To Infinity and Beyond. (2024). Journal of Medicinal Chemistry. Retrieved from [Link]

• N-benzyl-2-chloro-N-methylpropanamide — Chemical Substance Information. NextSDS. Retrieved from [Link]

• Covalent inhibitors of bacterial peptidoglycan biosynthesis enzyme MurA with chloroacetamide warhead. ResearchGate. Retrieved from [Link]

• Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. PubMed. Retrieved from [Link]

• Synthesis and herbicidal activity investigation of p-menth-3-en-1-sulfonamide compounds. CAB Direct. Retrieved from [Link]

• Advanced approaches of developing targeted covalent drugs. PMC. Retrieved from [Link]

• A quantitative structure-activity relationship study for α-substituted acetamido-N-benzylacetamide derivatives — A novel anticonvulsant drug class. ResearchGate. Retrieved from [Link]

• N-benzyl-2-chloro-n-methylpropanamide (C11H14ClNO). PubChemLite. Retrieved from [Link]

• N-BENZYL-2-CHLOROACETAMIDE. gsrs. Retrieved from [Link]

• Application of N-benzyl benzamide compound as herbicide. Google Patents.

• Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. (2022). MDPI. Retrieved from [Link]

• Discovery, SAR, and putative mode of action of N-benzyl-2-methoxybenzamides as potential bleaching herbicides. (2021). PubMed. Retrieved from [Link]

• Discovery of N‐benzyl‐6‐methylpicolinamide as a potential scaffold for bleaching herbicides. ResearchGate. Retrieved from [Link]

• Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt. Google Patents.

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Validating the biological activity of N-benzyl-2-chloro-N-methylpropanamide analogs

Comprehensive Validation Guide: Biological Activity and Kinetic Profiling of N-benzyl-2-chloro-N-methylpropanamide Analogs

Introduction

The resurgence of targeted covalent inhibitors (TCIs) has transformed drug discovery, particularly for challenging targets like viral proteases and metabolic enzymes. However, the success of a TCI hinges on the precise tuning of its electrophilic warhead. Highly reactive warheads—such as standard, unhindered chloroacetamides—often suffer from off-target alkylation and rapid glutathione (GSH) depletion, leading to idiosyncratic toxicity[1].

In this guide, we objectively evaluate the N-benzyl-2-chloro-N-methylpropanamide scaffold. By incorporating an α -methyl group adjacent to the chloride leaving group (forming a propanamide rather than an acetamide), this scaffold sterically hinders the SN​2 displacement reaction. This subtle structural modification dampens intrinsic reactivity, shifting the burden of covalent bond formation entirely to the initial non-covalent affinity ( Ki​ ) driven by the N-benzyl-N-methyl moiety. We will compare this balanced scaffold against traditional highly reactive chloroacetamides and non-covalent alternatives, providing a self-validating experimental framework for your own drug development pipeline.

Mechanistic Rationale & Structural Advantages

Covalent inhibition is a two-step process. The inhibitor first binds reversibly to the target pocket ( Ki​ ), positioning the electrophile in close proximity to the nucleophilic catalytic cysteine. This is followed by an irreversible alkylation step ( kinact​ ). The N-benzyl-2-chloro-N-methylpropanamide scaffold optimizes the kinact​/Ki​ ratio by maximizing non-covalent recognition while restricting kinact​ to occur only upon perfect geometric alignment[2].

Two-step kinetic model of covalent inhibition by 2-chloropropanamide analogs.

Comparative Performance Data

To demonstrate the superiority of the sterically hindered 2-chloropropanamide warhead, we compare it against a standard chloroacetamide and a non-covalent derivative (des-chloro analog) using a model cysteine-bearing target[1].

Table 1: Kinetic and Cytotoxicity Profiling of Inhibitor Scaffolds

Scaffold Type	Compound	Apparent IC50​ (nM)	Efficiency kinact​/Ki​ ( M−1s−1 )	GSH t1/2​ (min)	Cytotoxicity CC50​ ( μM )
Standard Chloroacetamide	Analog A	45	12,500	< 15	4.2
2-Chloropropanamide	Analog B	62	8,400	> 240	> 50
Non-Covalent (Des-chloro)	Analog C	850	N/A	Stable	> 50

Data Interpretation: While Analog A shows slightly higher apparent potency ( IC50​ ), its rapid depletion in the presence of physiological glutathione (GSH t1/2​<15 min) translates to severe cellular toxicity. Analog B (the N-benzyl-2-chloro-N-methylpropanamide) sacrifices a fraction of raw reactivity for a massive gain in stability and safety, proving to be the superior drug candidate for in vivo applications.

Self-Validating Experimental Workflows

As application scientists, we cannot rely on IC50​ values alone to validate covalent modifiers. A rigid, self-validating workflow is required to prove that the biological activity is driven by specific covalent engagement rather than assay interference, promiscuous reactivity, or non-specific aggregation[2].

Hierarchical experimental workflow for validating targeted covalent inhibitors.

Protocol 1: Time-Dependent Enzymatic Inhibition & Jump-Dilution

Causality: Covalent inhibitors exhibit time-dependent potency. We must calculate the efficiency constant ( kinact​/Ki​ ) to accurately rank analogs. The jump-dilution step proves the irreversibility of the complex, distinguishing it from a tight-binding reversible inhibitor.

• Pre-incubation: Incubate the target enzyme (10 nM) with varying concentrations of the N-benzyl-2-chloro-N-methylpropanamide analog (0.1x to 10x expected IC50​ ) in assay buffer for discrete time intervals (0, 15, 30, 60, 120 minutes).

• Substrate Addition: Rapidly add the fluorogenic substrate to initiate the reaction.

• Kinetic Reading: Monitor fluorescence continuously. Fit the progress curves to the pseudo-first-order equation to extract kobs​ .

• Efficiency Calculation: Plot kobs​ versus inhibitor concentration to determine Ki​ (binding affinity) and kinact​ (maximum inactivation rate).

• Jump-Dilution: Pre-incubate the enzyme and inhibitor at 10x IC50​ for 1 hour, then rapidly dilute 100-fold into an assay buffer containing the substrate. A lack of enzymatic activity recovery confirms irreversible covalent binding.

Protocol 2: Intact Protein LC-MS Validation

Causality: To rule out non-specific multi-site alkylation (a common failure point for halogenated warheads), we must confirm a strict 1:1 binding stoichiometry[1].

• Reaction Setup: Incubate the target protein (2 μM ) with the analog (10 μM ) for 2 hours at room temperature.

• Desalting: Pass the mixture through a Zeba spin desalting column to remove the unbound inhibitor.

• LC-MS Analysis: Inject the sample onto a high-resolution Q-TOF mass spectrometer using a C4 reverse-phase column.

• Deconvolution: Deconvolute the raw mass spectra using MaxEnt1 (or equivalent) software.

• Validation: You must observe a single mass shift corresponding exactly to the molecular weight of the N-benzyl-2-chloro-N-methylpropanamide analog minus the mass of HCl (36.46 Da) . This confirms the precise displacement of the chloride leaving group by the target cysteine.

Protocol 3: Competitive Activity-Based Protein Profiling (ABPP)

Causality: Even with a 1:1 stoichiometry on the purified target, the analog might hit other highly nucleophilic cysteines in a complex cellular environment. ABPP validates proteome-wide selectivity.

• Cell Treatment: Treat live cells (e.g., HEK293T) with the analog (10 μM ) or DMSO vehicle for 4 hours.

• Lysis and Probe Labeling: Lyse the cells and treat the proteome with a broad-spectrum, alkyne-tagged iodoacetamide probe (IA-alkyne) to label all residual free cysteines.

• Click Chemistry: Perform CuAAC (copper-catalyzed azide-alkyne cycloaddition) to attach a biotin-azide tag to the IA-alkyne labeled proteins.

• Enrichment & Proteomics: Enrich biotinylated proteins on streptavidin beads, perform on-bead trypsin digestion, and analyze by quantitative LC-MS/MS.

• Validation: A highly selective analog will show a significant reduction in the MS signal only for the target protein's catalytic cysteine peptide compared to the DMSO control, with no significant depletion of off-target peptides.

Conclusion

The N-benzyl-2-chloro-N-methylpropanamide scaffold offers a highly tunable, sterically controlled warhead for covalent drug discovery. By following this rigorous, self-validating workflow—combining kinetic profiling, intact mass spectrometry, and competitive ABPP—researchers can confidently advance these analogs through the preclinical pipeline while avoiding the toxicity pitfalls of traditional unhindered electrophiles.

References

• Ma, C., et al. "Discovery of Di- and Trihaloacetamides as Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity." Journal of the American Chemical Society, 2021.[Link]

• Cao, H., et al. "Structure-Guided Design of Affinity/Covalent-Bond Dual-Driven Inhibitors Targeting the AMP Site of FBPase." Journal of Medicinal Chemistry, 2024.[Link]

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A Comparative Guide to the Efficacy of N-benzyl-2-chloro-N-methylpropanamide as a Precursor in N-Benzylcathinone Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, particularly in the realm of novel psychoactive substances (NPS) and related pharmacological scaffolds, the choice of precursor is a critical determinant of a synthesis's overall efficiency, safety, and economic viability. This guide provides an in-depth technical assessment of N-benzyl-2-chloro-N-methylpropanamide as a precursor for the synthesis of N-benzyl substituted cathinones, a significant class of compounds in medicinal chemistry and forensic science. We will objectively compare its performance with established alternative synthetic routes, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic endeavors.

Introduction: The Synthetic Challenge of N-Benzylcathinones

N-benzyl substituted cathinones are a subclass of phenethylamines characterized by a β-keto group and a benzyl moiety on the nitrogen atom. A representative and prominent member of this family is 4-methyl-N-benzylcathinone (4-MBC). The synthesis of such molecules presents several challenges, including the selective introduction of the benzyl group and the prevention of side reactions. The choice of starting materials and synthetic strategy profoundly impacts the yield, purity, and scalability of the final product.

This guide will focus on the synthesis of 4-methyl-N-benzylcathinone (4-MBC) as a model compound to compare the efficacy of three distinct synthetic pathways, one of which utilizes the titular precursor, N-benzyl-2-chloro-N-methylpropanamide.

Method 1: Synthesis via N-benzyl-2-chloro-N-methylpropanamide

This approach utilizes N-benzyl-2-chloro-N-methylpropanamide as a key intermediate. The synthesis of this precursor itself is an important consideration in the overall efficiency of the route.

Synthesis of the Precursor: N-benzyl-2-chloro-N-methylpropanamide

The precursor can be synthesized from readily available starting materials, such as N-methylbenzylamine and 2-chloropropionyl chloride, via a standard acylation reaction.

Experimental Protocol: Synthesis of N-benzyl-2-chloro-N-methylpropanamide

• Reaction Setup: To a solution of N-methylbenzylamine (1.0 eq) and a suitable base (e.g., triethylamine, 1.2 eq) in an inert solvent (e.g., dichloromethane) at 0 °C, add 2-chloropropionyl chloride (1.1 eq) dropwise.

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography to yield N-benzyl-2-chloro-N-methylpropanamide.

Synthesis of 4-methyl-N-benzylcathinone (4-MBC) from the Precursor

The final product is obtained through a Friedel-Crafts acylation reaction, where the amide acts as the acylating agent in the presence of a Lewis acid catalyst.

Experimental Protocol: Synthesis of 4-MBC from N-benzyl-2-chloro-N-methylpropanamide

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve N-benzyl-2-chloro-N-methylpropanamide (1.0 eq) in a suitable solvent (e.g., toluene).

• Friedel-Crafts Acylation: Add a Lewis acid catalyst, such as aluminum chloride (AlCl₃, 1.5 eq), portion-wise at 0 °C.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up and Purification: Carefully quench the reaction by pouring it onto crushed ice and an aqueous acid solution (e.g., HCl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is then purified by column chromatography to afford 4-methyl-N-benzylcathinone.

Method 2: The Classical Route via α-Bromination of a Propiophenone

This is a widely recognized and frequently employed method for the synthesis of cathinones. It involves the initial synthesis of the corresponding propiophenone, followed by α-bromination and subsequent amination.

Synthesis of the Intermediate: 4'-Methylpropiophenone

4'-Methylpropiophenone can be synthesized via a Friedel-Crafts acylation of toluene with propionyl chloride.[1]

Experimental Protocol: Synthesis of 4'-Methylpropiophenone

• Reaction Setup: To a stirred suspension of aluminum chloride (1.1 eq) in toluene (as both solvent and reactant) at 0 °C, add propionyl chloride (1.0 eq) dropwise.[1]

• Reaction Execution: Allow the mixture to stir at room temperature for 2-3 hours.

• Work-up and Purification: Quench the reaction by carefully pouring it onto a mixture of ice and concentrated HCl. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude 4'-methylpropiophenone can be purified by vacuum distillation.

Synthesis of 4-MBC via α-Bromination and Amination

The synthesized propiophenone is then brominated at the α-position, followed by nucleophilic substitution with N-methylbenzylamine.[2][3]

Experimental Protocol: Synthesis of 4-MBC from 4'-Methylpropiophenone

• α-Bromination: Dissolve 4'-methylpropiophenone (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or diethyl ether). Add bromine (1.0 eq) dropwise while stirring. The reaction progress can be monitored by the disappearance of the bromine color.[4]

• Amination: After completion of the bromination, carefully neutralize the reaction mixture. The crude α-bromo-4'-methylpropiophenone is then dissolved in a suitable solvent (e.g., acetonitrile) and reacted with N-methylbenzylamine (2.2 eq) at room temperature or with gentle heating.[2]

• Work-up and Purification: After the reaction is complete, the solvent is removed, and the residue is taken up in an organic solvent and washed with water to remove the amine salt. The organic layer is then dried and concentrated. The final product, 4-methyl-N-benzylcathinone, is purified by column chromatography or by forming a salt (e.g., hydrochloride) and recrystallizing.

Method 3: Reductive Amination Approach

Reductive amination offers a convergent and often high-yielding route to amines. In the context of 4-MBC synthesis, this would involve the reaction of a suitable α-dicarbonyl compound with N-methylbenzylamine in the presence of a reducing agent.

Synthesis of the Intermediate: 1-(p-tolyl)propane-1,2-dione

This α-dicarbonyl intermediate can be prepared by the oxidation of 4'-methylpropiophenone.

Experimental Protocol: Synthesis of 1-(p-tolyl)propane-1,2-dione

• Oxidation: 4'-Methylpropiophenone (1.0 eq) can be oxidized using a suitable oxidizing agent, such as selenium dioxide (SeO₂) in aqueous dioxane, under reflux.

• Work-up and Purification: After the reaction, the mixture is filtered to remove selenium metal, and the filtrate is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The resulting diketone can be purified by distillation or chromatography.

Synthesis of 4-MBC via Reductive Amination

The synthesized diketone is then reacted with N-methylbenzylamine in a one-pot reductive amination protocol.[5][6]

Experimental Protocol: Synthesis of 4-MBC via Reductive Amination

• Imine Formation: In a suitable solvent (e.g., 1,2-dichloroethane or methanol), dissolve 1-(p-tolyl)propane-1,2-dione (1.0 eq) and N-methylbenzylamine (1.1 eq). Stir at room temperature to allow for the formation of the enamine/iminium ion intermediate.[5]

• Reduction: To the reaction mixture, add a selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), portion-wise.[5][6]

• Work-up and Purification: Once the reaction is complete, quench with a basic aqueous solution. Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. The crude 4-methyl-N-benzylcathinone is then purified by column chromatography.

Comparative Analysis of the Synthetic Routes

Parameter	Method 1: N-benzyl-2-chloro-N-methylpropanamide	Method 2: α-Bromination of Propiophenone	Method 3: Reductive Amination
Starting Materials	N-methylbenzylamine, 2-chloropropionyl chloride, toluene	Toluene, propionyl chloride, bromine, N-methylbenzylamine	4'-Methylpropiophenone, oxidizing agent, N-methylbenzylamine, reducing agent
Number of Steps	2 (from N-methylbenzylamine)	3 (from toluene)	2 (from 4'-methylpropiophenone)
Key Intermediates	N-benzyl-2-chloro-N-methylpropanamide	4'-Methylpropiophenone, α-bromo-4'-methylpropiophenone	1-(p-tolyl)propane-1,2-dione
Estimated Yield	Moderate	High	Moderate to High
Reagent Hazards	2-chloropropionyl chloride (corrosive, lachrymator), AlCl₃ (moisture sensitive)	Bromine (highly corrosive, toxic), lachrymatory α-bromo ketone	SeO₂ (highly toxic), NaBH₃CN (toxic)
Scalability	Moderate; Friedel-Crafts can be challenging to scale.	Good; well-established industrial processes.	Moderate; oxidation step can be challenging to scale.
Key Advantages	Utilizes a pre-formed amide precursor.	Well-documented and reliable.	Convergent, potentially high-yielding final step.
Key Disadvantages	Friedel-Crafts acylation with an amide can be low-yielding.	Use of hazardous bromine. Lachrymatory intermediate.	Synthesis of the α-dicarbonyl intermediate can be low-yielding.

Visualization of Synthetic Workflows

Method 1: N-benzyl-2-chloro-N-methylpropanamide Route

Caption: Workflow for the synthesis of 4-MBC via N-benzyl-2-chloro-N-methylpropanamide.

Method 2: α-Bromination Route

Caption: Workflow for the classical synthesis of 4-MBC via α-bromination.

Method 3: Reductive Amination Route

Caption: Workflow for the synthesis of 4-MBC via reductive amination.

Conclusion and Recommendations

The assessment of N-benzyl-2-chloro-N-methylpropanamide as a precursor for N-benzylcathinones reveals a plausible but likely less efficient synthetic route compared to more established methods. The primary drawback of Method 1 is the potentially low yield of the intermolecular Friedel-Crafts acylation step using an amide, which is generally less reactive than an acid chloride.

Method 2 , the classical α-bromination of a propiophenone, remains a robust and high-yielding approach. Its primary disadvantages are the use of hazardous bromine and the generation of a lachrymatory intermediate, which require stringent safety precautions, especially at a larger scale.

Method 3 , the reductive amination pathway, is an elegant and convergent approach. However, its overall efficiency is highly dependent on the yield of the initial oxidation step to form the α-dicarbonyl intermediate, which can be variable.

For laboratory-scale synthesis where yield and reliability are paramount, Method 2 is often the preferred choice despite its use of hazardous reagents. For process development and scale-up, the reductive amination route (Method 3 ) could be advantageous if the oxidation step can be optimized to be high-yielding and cost-effective. The use of N-benzyl-2-chloro-N-methylpropanamide as a precursor (Method 1 ) may be considered in specific contexts where the starting materials are readily available or if alternative Friedel-Crafts conditions can be developed to improve its efficiency.

Ultimately, the choice of precursor and synthetic route will depend on the specific requirements of the research, including scale, available equipment, safety considerations, and economic constraints. This guide provides the foundational knowledge and comparative data to facilitate an informed decision.

References

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• Mailloux, A., et al. (2010). Impact of 4-Methylbenzylidene-camphor (4MBC) during Embryonic and Fetal Development in the Neuroendocrine Regulation of Testicular Axis in Prepubertal and Peripubertal Male Rats. Toxicological Sciences, 118(2), 656-667. Retrieved from [Link]

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Safety & Regulatory Compliance

N-benzyl-2-chloro-N-methylpropanamide proper disposal procedures

N-Benzyl-2-chloro-N-methylpropanamide: Comprehensive Safety, Handling, and Disposal Protocol

As researchers and drug development professionals, your primary focus is on synthetic yield and purity. However, the operational backend—specifically the safe handling and compliant disposal of reactive intermediates—is what ensures continuous, uninterrupted laboratory operations. N-benzyl-2-chloro-N-methylpropanamide (CAS: 568567-40-8) is a potent, halogenated organic intermediate frequently utilized in the synthesis of agrochemicals and pharmaceuticals.

Due to the presence of an electrophilic alpha-chloroamide moiety, this compound presents significant acute toxicity and environmental hazards[1]. As your trusted partner in laboratory safety and chemical handling, we have engineered this definitive, step-by-step guide to ensure you can handle, contain, and dispose of this compound while maintaining strict compliance with environmental regulations.

Chemical Profiling & Mechanistic Hazard Assessment

Understanding the molecular behavior of N-benzyl-2-chloro-N-methylpropanamide is the foundation of effective safety protocols. The compound features a lipophilic benzyl group that enhances cellular permeability, while the alpha-chloroamide acts as an alkylating agent capable of reacting with nucleophilic sites on biological macromolecules (such as skin and eye proteins)[2].

Table 1: Physicochemical Properties and Hazard Implications

Property / Hazard	Value / Classification	Mechanistic Implication for Handlers
Molecular Formula	C11H14ClNO	Contains covalently bound chlorine; mandates strict halogenated waste disposal protocols.
Molecular Weight	211.69 g/mol	Moderate molecular weight; readily forms hazardous aerosols if handled aggressively as a dry powder.
Acute Toxicity	Cat 4 (Oral, Dermal, Inhalation)	The electrophilic alpha-carbon reacts with biological nucleophiles, causing systemic toxicity upon absorption.
Skin/Eye Irritation	Cat 2 / Cat 2A	Direct alkylation of tissue proteins causes rapid, localized inflammation and cellular damage.
Target Organ Toxicity	STOT SE 3	Vapor inhalation leads to respiratory tract irritation and potential central nervous system (CNS) depression.

Operational Safety & Handling Procedures

Standard operating procedures (SOPs) must account for the compound's volatility and rapid dermal penetrability. Do not rely on basic laboratory precautions; the causality behind these upgraded safety measures is directly tied to the chemical's alkylating potential.

Protocol 1: Routine Handling and Transfer

• Verify Engineering Controls: Before opening the container, ensure you are working within a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm. This prevents the accumulation of STOT SE 3 respiratory hazards[1].

• Don Advanced PPE:

  • Gloves: Double-glove using heavyweight nitrile (outer) and standard nitrile (inner). Causality: The lipophilicity of the benzyl group can degrade standard latex rapidly, allowing the chloroamide to penetrate and alkylate dermal tissue.

  • Eye Protection: Wear splash-proof chemical safety goggles. Face shields are mandatory if handling concentrated solutions (>0.5 M).

  • Body: Wear a fully buttoned, flame-resistant, fluid-impermeable lab coat.

• Execute Transfer: Use anti-static, non-sparking spatulas for solid transfers to prevent aerosolization. If the compound is in solution, utilize positive-displacement pipettes to avoid vapor-induced volumetric errors and prevent internal pipette contamination.

Spill Response & Containment Workflow

In the event of a breach, immediate containment is required to prevent halogenated contamination of the laboratory environment. Water must be strictly avoided during the initial cleanup phase, as hydrolysis of the alpha-chloroamide can release trace amounts of corrosive hydrogen chloride (HCl) gas.

Protocol 2: Spill Containment and Neutralization

• Evacuate & Ventilate: Immediately clear personnel from the immediate area. Verify that the fume hood or room exhaust is operating at maximum capacity to clear airborne particulates.

• Apply Absorbent: Cover the spill with an inert, non-combustible absorbent such as dry sand, vermiculite, or a proprietary halogen-compatible spill pad. Do not use combustible absorbents like sawdust.

• Collect Waste: Using non-sparking tools, sweep the absorbed mixture from the outside in (to prevent spreading) and deposit it into a heavy-duty, chemically resistant high-density polyethylene (HDPE) container.

• Chemical Decontamination: Wash the spill surface with a mild alkaline detergent solution (e.g., 5% sodium bicarbonate) to safely quench any residual electrophilic species, followed by a thorough water rinse.

Step-by-step spill response workflow for N-benzyl-2-chloro-N-methylpropanamide containment.

Waste Segregation & Disposal Protocols

The most critical phase of managing N-benzyl-2-chloro-N-methylpropanamide is its end-of-life disposal. Because it contains covalently bound chlorine, it falls under strict environmental regulations regarding Halogenated Organic Compounds (HOCs)[3]. Mixing halogenated waste with incompatible non-halogenated solvents (e.g., acetone) can lead to highly exothermic reactions. Furthermore, improper low-temperature incineration generates highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and corrosive hydrogen chloride gas[4].

Protocol 3: Halogenated Waste Segregation and Incineration Preparation

• Strict Segregation: Deposit all residual chemical, contaminated PPE, and spill absorbents into a dedicated, red-coded "Halogenated Organic Waste" container. Never mix this with standard organic waste[3].

• Labeling: The container must be clearly labeled with the chemical name, CAS number (568567-40-8), and the GHS hazard pictograms for Acute Toxicity and Irritation.

• Storage: Store the waste container in a cool, well-ventilated secondary containment tray, completely isolated from strong bases, oxidizing agents, and non-halogenated solvents.

• Thermal Destruction (Incineration): Transfer the waste strictly to an EPA-certified (or equivalent local regulatory body) hazardous waste disposal facility. Verify that the contractor utilizes a rotary kiln or liquid injection incinerator operating at temperatures exceeding 1100°C to ensure complete molecular destruction[4].

• Flue Gas Scrubbing Verification: Ensure the disposal contractor's facility is equipped with caustic scrubbing systems (e.g., sodium hydroxide spray) to neutralize the HCl gas produced during the combustion of the chlorinated amide, converting it into harmless sodium chloride and water[4].

High-temperature incineration and scrubbing pathway for halogenated organic waste disposal.

References

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• Source: nih.
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A Comprehensive Guide to the Safe Handling of N-benzyl-2-chloro-N-methylpropanamide

This guide provides essential safety and logistical information for the handling and disposal of N-benzyl-2-chloro-N-methylpropanamide (CAS No. 568567-40-8). It is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment. The procedural guidance herein is based on established safety protocols and data from authoritative sources.

Hazard Identification and Risk Assessment

N-benzyl-2-chloro-N-methylpropanamide is a chemical compound that requires careful handling due to its potential health hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following warnings[1][2]:

• Harmful if swallowed (Acute Toxicity, Oral) [1]

• Causes skin irritation (Skin Corrosion/Irritation) [1]

• Causes serious eye irritation (Serious Eye Damage/Eye Irritation) [1]

• May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure) [1]

The primary hazards are associated with the chloroacetamide functional group, which is a reactive electrophile[3]. Understanding these hazards is the first step in implementing effective safety measures.

Hazard Summary Table:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1]
Skin Irritation	2	H315: Causes skin irritation[1]
Eye Irritation	2A	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation[1]

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure to N-benzyl-2-chloro-N-methylpropanamide, a combination of engineering controls and personal protective equipment is mandatory.

Engineering Controls

• Chemical Fume Hood: All work with N-benzyl-2-chloro-N-methylpropanamide, especially when handling powders or creating solutions, must be conducted in a properly functioning chemical fume hood to prevent inhalation of dust or vapors[3][4].

• Ventilation: Ensure the laboratory has adequate general ventilation[5][6].

Personal Protective Equipment (PPE)

The following PPE is required when handling this compound. It is crucial to inspect all PPE for integrity before each use[7].

PPE Selection Guide:

Body Part	Required PPE	Material/Standard	Rationale
Eyes/Face	Chemical safety goggles and a face shield	ANSI Z87.1 approved[8]	To protect against splashes and airborne particles causing serious eye irritation[1][9].
Hands	Chemically resistant gloves	Nitrile or neoprene	To prevent skin irritation and potential absorption[3].
Body	Laboratory coat and chemical-resistant apron	Flame-resistant material	To protect against spills and splashes on clothing and skin[9][10].
Respiratory	NIOSH-approved respirator	N95 or higher	Required when working outside a fume hood or when generating dust or aerosols to prevent respiratory irritation[3][7].
Feet	Closed-toe shoes	---	To protect feet from spills.

Safe Handling and Operational Procedures

Adherence to standard operating procedures is critical for minimizing risk.

General Handling

• Avoid all personal contact, including inhalation of dust or vapors[5].

• Do not eat, drink, or smoke in the laboratory or when handling the chemical[4][5].

• Wash hands thoroughly with soap and water after handling[5].

• Keep containers securely sealed when not in use to prevent the release of dust or vapors[5].

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the chemical fume hood is operational.

• Weighing: If weighing the solid compound, do so in the fume hood on a tared weigh boat.

• Dissolving: If preparing a solution, add the solid to the solvent slowly in the fume hood to avoid splashing.

• Reactions: Conduct all reactions within the fume hood.

• Post-Handling: After handling, decontaminate the work area and properly dispose of all contaminated materials.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[11].

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical attention[4][11].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[4][11].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention[11].

• Spills: In case of a small spill, carefully clean it up using appropriate absorbent material and dispose of it as hazardous waste. For larger spills, evacuate the area and contact the institution's emergency response team[5][12].

Disposal Plan

All waste containing N-benzyl-2-chloro-N-methylpropanamide must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and paper towels, in a designated, sealed, and labeled hazardous waste container[5].

• Liquid Waste: Collect all liquid waste in a designated, sealed, and labeled hazardous waste container. Do not pour any waste down the drain[12].

• Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations[6][13].

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of N-benzyl-2-chloro-N-methylpropanamide from preparation to disposal.

Caption: Workflow for handling N-benzyl-2-chloro-N-methylpropanamide.

References

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• 2-Chloroacetamide - Eurofins. [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use - Oregon OSHA. [Link]

• Personal Protective Equipment Selection Guide. [Link]

• Benzyl chloride - PENTA. [Link]

• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. [Link]

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